2-Fluoro-6-methoxy-3-nitrobenzoic acid

Core Science & Biosynthesis

2-Fluoro-6-methoxy-3-nitrobenzoic acid CAS 2386633-76-5 properties

Executive Summary

2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS 2386633-76-5) is a highly functionalized aromatic scaffold utilized primarily in the synthesis of polycyclic heterocycles for medicinal chemistry. Its structural uniqueness lies in the orthogonal reactivity of its substituents: a labile C2-fluorine atom activated by an adjacent nitro group, a solubilizing C6-methoxy group, and a C1-carboxylic acid handle.

This guide details the physicochemical profile, validated synthetic routes, and critical reactivity patterns of this compound, positioning it as a key building block for PI3K and BRAF inhibitor analogs.

Structural Analysis & Physicochemical Properties

The molecule features a "push-pull" electronic system. The electron-withdrawing nitro (

) and carboxyl ( ) groups at positions 3 and 1 create a significant electron deficiency at position 2, making the fluorine atom an excellent leaving group for Nucleophilic Aromatic Substitution ( ). Conversely, the methoxy group at position 6 provides steric bulk and electron donation, modulating the solubility and metabolic stability of downstream pharmacophores.

Table 1: Physicochemical Profile

Property	Data / Value	Notes
Molecular Formula
Molecular Weight	215.14 g/mol
Appearance	Pale yellow to tan solid	Typical of nitro-benzoic acids
Predicted pKa	~2.1 (COOH)	Highly acidic due to ortho-F/NO2
LogP	~1.45	Moderate lipophilicity
H-Bond Donors/Acceptors	1 / 5
Solubility	DMSO, MeOH, EtOAc	Poor in water (low pH)
Storage	2-8°C, Inert Atmosphere	Hygroscopic; light sensitive

Synthetic Methodology

While direct commercial availability can be sporadic due to the recency of the CAS, the compound is synthesized via two primary routes. The Nitration Route is preferred for laboratory-scale discovery due to the availability of precursors.

Route A: Regioselective Nitration (Recommended)

This protocol utilizes the directing effects of the fluorine and methoxy groups on 2-fluoro-6-methoxybenzoic acid.

Reagents: Fuming

, Concentrated . Mechanism: Electrophilic Aromatic Substitution ( ). The position meta to the methoxy and ortho to the fluorine is the most activated site available, though temperature control is critical to prevent decarboxylation.

Detailed Protocol (0.1 mol Scale)

• Setup: Charge a 250 mL 3-neck round-bottom flask with Concentrated

  (60 mL) . Cool to -5°C using an ice/salt bath.

• Addition: Slowly add 2-fluoro-6-methoxybenzoic acid (17.0 g, 0.1 mol) portion-wise. Ensure temperature remains < 0°C. Stir until fully dissolved.

• Nitration: Add a pre-cooled mixture of Fuming

  (1.1 eq) and dropwise over 45 minutes. Critical: Exotherms > 10°C will lead to dinitro impurities.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 3 hours. Monitor by LC-MS (Target

  = 214).

• Quench: Pour the reaction mixture slowly onto 500 g crushed ice with vigorous stirring. The product will precipitate as a pale solid.

• Isolation: Filter the precipitate. Wash the cake with cold water (

  ) until the filtrate pH is >4.

• Purification: Recrystallize from Ethanol/Water (9:1) if purity < 95%.

Route B: Oxidation of Toluene Precursor

Alternatively, oxidation of 2-fluoro-6-methoxy-3-nitrotoluene using

or Jones Reagent offers a route avoiding direct nitration of the acid, useful if regioselectivity in Route A fails.

Reactivity Profile & Applications

The core value of CAS 2386633-76-5 is its ability to serve as a "linchpin" in convergent synthesis.

The "Click"

The C2-Fluorine is highly activated. Treatment with primary amines (R-

) results in rapid displacement of the fluoride, installing the amine ortho to the nitro group.

• Conditions:

  , DMF, 60°C.

• Utility: This step introduces the "Variable Region" of the drug candidate.

Reductive Cyclization

Following the

step, the nitro group is reduced (Fe/ or /Pd-C) to an aniline. This nascent aniline can then attack the C1-carbonyl (often activated as an amide or ester) to close a ring, forming Quinazolinediones or Benzimidazoles .

Visualization: Synthetic Workflow

The following diagram illustrates the transformation of the scaffold into a bioactive heterocycle (e.g., PI3K inhibitor analog).

Caption: Divergent synthesis pathway utilizing the activated C2-Fluorine and C3-Nitro groups to build heterocyclic cores.

Handling & Safety Protocols

Hazard Classification:

• Acute Toxicity: Category 4 (Oral).

• Skin/Eye Irritation: Category 2.

• Specific Hazard: Nitro-aromatics are potential explosives if dried completely and subjected to shock.

Standard Operating Procedures (SOP):

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood.

• Waste: Dispose of aqueous waste from nitration (acidic) separately. Organic waste containing nitro compounds should be segregated from oxidizers.

• Storage: Store in amber vials under Nitrogen. The methoxy ether can cleave to the phenol under strong acidic conditions over time; ensure the material is dry before long-term storage.

References

• Guidechem. (2023). Synthesis of Idelalisib Intermediates and Analogs. Retrieved from

• PubChem. (2023).[1] Compound Summary: 2-Fluoro-6-nitrobenzoic acid (Analogous Reactivity).[2] National Library of Medicine. Retrieved from

• WIPO. (2021). Patent WO2021/113024: Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate raw material. World Intellectual Property Organization. Retrieved from

• ChemicalBook. (2023). Reaction profiles of Nitro-benzoic acid derivatives. Retrieved from

Sources

• 1. 2-Fluoro-6-methoxybenzoic acid | C8H7FO3 | CID 2737360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]

Technical Monograph: Structural Dynamics and Synthetic Utility of 2-Fluoro-6-methoxy-3-nitrobenzoic Acid

[1]

Executive Summary

2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS: 2386633-76-5 ) represents a highly functionalized aromatic scaffold critical to modern medicinal chemistry.[1] Characterized by a dense array of substituents—a deactivating fluoride, a strongly activating methoxy group, and an electron-withdrawing nitro group—this molecule serves as a "push-pull" system.[1] Its unique substitution pattern makes it an ideal precursor for fused heterocyclic systems, particularly quinazolines and benzimidazoles used in kinase inhibition and P2X3 receptor antagonism.[1] This guide provides a comprehensive technical analysis of its structural properties, regioselective synthesis, and downstream utility.[1]

Part 1: Structural Anatomy & Electronic Landscape

The Polysubstituted Benzene Ring

The molecule is a trisubstituted benzoic acid derivative. The positioning of the substituents creates a specific electronic environment that dictates its reactivity and binding properties in active pharmaceutical ingredients (APIs).

Position	Substituent	Electronic Effect (Hammett)	Steric Influence
C1	Carboxylic Acid (-COOH)	Electron Withdrawing (Meta-director)	Moderate; likely twisted out of plane due to ortho-substituents.[1]
C2	Fluorine (-F)	Inductive Withdrawal / Resonance Donation	Low steric bulk (Van der Waals radius ~1.47 Å).[1]
C3	Nitro (-NO )	Strong Electron Withdrawing	High; creates electron-deficient center at C2/C4.[1]
C6	Methoxy (-OCH )	Strong Electron Donating (Resonance)	High; anchors the molecule in protein binding pockets via H-bond acceptance.[1]

Regiochemical Logic (The "Perfect Storm" at C3)

The synthesis of this molecule via electrophilic aromatic substitution (nitration) is a textbook example of cooperative directing effects.

• Methoxy Effect (C6): As a strong activator, the -OCH

  group directs incoming electrophiles to the ortho (C5) and para (C3) positions.[1] The para-position is generally favored due to steric clearance.[1]

• Fluorine Effect (C2): As a weak deactivator but ortho/para director, the -F group directs to ortho (C3) and para (C5).[1]

• Carboxyl Effect (C1): As a deactivator, the -COOH group directs to the meta positions (C3 and C5).[1]

• C3: Para to -OMe, Ortho to -F, Meta to -COOH. (Highly Favored)

• C5: Ortho to -OMe, Para to -F, Meta to -COOH. (Disfavored by steric crowding from -OMe and weaker directing influence of -F).[1]

Part 2: Synthetic Pathways & Protocols[2]

Retrosynthetic Analysis

The most logical synthetic route begins with 2,6-difluorobenzoic acid or 2-fluoro-6-methoxybenzoic acid .[1] The latter is preferred to avoid nucleophilic aromatic substitution competition during nitration.[1]

Figure 1: Retrosynthetic disconnection showing the conversion of 2,6-difluorobenzoic acid to the target via controlled methoxylation and nitration.[1]

Experimental Protocol: Regioselective Nitration

Objective: Synthesize 2-fluoro-6-methoxy-3-nitrobenzoic acid from 2-fluoro-6-methoxybenzoic acid.

Reagents:

• Substrate: 2-Fluoro-6-methoxybenzoic acid (1.0 eq)[1]

• Nitric Acid (fuming, >90%)[1]

• Sulfuric Acid (conc.) or Acetic Anhydride (solvent)

• Dichloromethane (DCM) for extraction

Step-by-Step Methodology:

• Preparation: In a 3-neck round-bottom flask equipped with a thermometer and dropping funnel, dissolve 2-fluoro-6-methoxybenzoic acid (10 g) in concentrated H

  SO (50 mL). Cool the solution to 0–5 °C using an ice-salt bath.

• Nitration: Add fuming HNO

  (1.1 eq) dropwise over 30 minutes. Critical: Maintain internal temperature below 10 °C to prevent dinitration or decarboxylation.

• Reaction: Allow the mixture to stir at 0 °C for 1 hour, then slowly warm to room temperature (20–25 °C) and stir for 2 hours. Monitor via TLC (Mobile phase: MeOH/DCM 1:9) or LC-MS.[1][2]

• Quenching: Pour the reaction mixture slowly onto 200 g of crushed ice with vigorous stirring. The product should precipitate as a pale yellow solid.

• Workup: Filter the solid.[3] If no precipitate forms, extract the aqueous layer with DCM (3 x 50 mL).[1] Wash combined organics with brine, dry over Na

  SO , and concentrate.[1]

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to remove trace 5-nitro isomer.

Validation Criteria:

• Yield: Expected >75%.

• Purity: >98% (HPLC).

• Appearance: Pale yellow crystalline solid.

Part 3: Characterization Profile

To ensure the integrity of the synthesized compound, the following spectral signatures must be verified.

Technique	Expected Signal / Characteristic	Structural Assignment
H NMR (DMSO-d )	3.95 (s, 3H)	Methoxy (-OCH )
8.20 (dd, 1H)	Aromatic H at C4 (Ortho to NO , Meta to F)
7.15 (t/dd, 1H)	Aromatic H at C5 (Ortho to OMe)
13.5 (bs, 1H)	Carboxylic Acid (-COOH)
F NMR	-115 to -120 ppm	Ar-F (Coupled to H4/H5)
IR Spectroscopy	1700–1720 cm	C=O[1] Stretch (Acid)
1530 & 1350 cm	N-O Stretch (Nitro, asymmetric/symmetric)
Mass Spectrometry	[M-H] = 214.02	Negative Ion Mode (ESI-)

Part 4: Pharmaceutical Utility & Applications[1][5]

This molecule acts as a "privileged scaffold" for constructing bicyclic heterocycles. The adjacent nitro and fluoro groups allow for cyclization reactions that are difficult to achieve with other substitution patterns.

Pathway to Quinazolines (Kinase Inhibitors)

The 2-fluoro group is susceptible to nucleophilic aromatic substitution (S

Ar) by amines, while the nitro group can be reduced to an amine.[1] This sets up a cascade for ring closure.

Figure 2: Synthetic workflow for converting the core scaffold into bioactive heterocycles.[1][4]

Known Therapeutic Areas

• P2X3 Antagonists: Used in the treatment of chronic cough and pain. The electron-rich methoxy group often interacts with specific residues in the ATP-binding pocket.

• Antibacterials: Fluorinated nitrobenzoic acids are precursors to fluoroquinolone analogs.

• EGFR Inhibitors: The scaffold is used to synthesize 4-anilinoquinazolines, where the C6-methoxy group mimics the pharmacophore of Gefitinib/Erlotinib.[1]

Part 5: Safety & Handling (SHE)

Hazard Classification:

• Skin/Eye Irritant: The acidic nature and nitro group require standard PPE (gloves, goggles).[1]

• Energetic Potential: While stable, polynitro or fluoronitro compounds can be shock-sensitive.[1] Do not heat the crude reaction mixture (nitration) above 50 °C without safety calorimetry data.

Storage:

• Store at room temperature (15–25 °C) in a tightly sealed container.

• Protect from light (nitro compounds can photodegrade).

References

• PubChem. (2025).[5][6][7] 2-Fluoro-6-methoxybenzoic acid (Precursor) - Compound Summary. National Library of Medicine. Retrieved from [Link]

• Olah, G. A., Malhotra, R., & Narang, S. C. (1989).[1][3] Nitration: Methods and Mechanisms. VCH Publications. (Standard reference for mixed-acid nitration protocols).

• Google Patents. (2021). Synthesis method of fluoro-nitrobenzoic acid intermediates (CN113024384).

Sources

• 1. epitochem.com [epitochem.com]
• 2. 2386633-76-5|2-Fluoro-6-methoxy-3-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 3. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]
• 4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 5. 2-Fluoro-6-methoxybenzoic acid | C8H7FO3 | CID 2737360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Fluoro-6-nitrobenzoic acid | C7H4FNO4 | CID 603758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Fluoro-6-nitroanisole | C7H6FNO3 | CID 598606 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-Fluoro-6-methoxy-3-nitrobenzoic acid molecular weight and formula

High-Value Scaffold for Next-Generation Kinase Inhibitors

Executive Summary

2-Fluoro-6-methoxy-3-nitrobenzoic acid is a specialized trisubstituted aromatic building block increasingly utilized in the synthesis of targeted small-molecule therapeutics.[1] Its structural uniqueness lies in the dense functionalization of the benzene ring, providing three distinct handles for chemical elaboration: a carboxylic acid (for amide coupling or cyclization), a nitro group (reducible to an amine), and a fluorine atom (for metabolic stability or nucleophilic displacement).

This monograph details the physicochemical profile, synthetic pathways, and application of this intermediate in the development of kinase inhibitors (e.g., PI3K, BRAF pathways) and antibacterial agents.

Chemical Identity & Physicochemical Profile[2][3][4][5][6]

Core Identifiers

Parameter	Technical Specification
Chemical Name	2-Fluoro-6-methoxy-3-nitrobenzoic acid
CAS Registry Number	2386633-76-5
Molecular Formula	C₈H₆FNO₅
Molecular Weight	215.14 g/mol
SMILES	COC1=C(C(=O)O)C(F)=C([O-])C=C1
IUPAC Name	2-Fluoro-6-methoxy-3-nitrobenzoic acid

Physical Properties[3]

• Appearance: Pale yellow to off-white crystalline solid.[1]

• Solubility: Soluble in polar organic solvents (DMSO, DMF, Methanol, Ethyl Acetate); sparingly soluble in water; soluble in aqueous base (e.g., 1M NaOH) due to the carboxyl group.

• Acidity (Predicted pKa): ~2.5–3.0 (Enhanced acidity due to the electron-withdrawing nitro and fluoro groups ortho/meta to the carboxyl).

• Melting Point: High-melting solid (Typically >150°C, analog-dependent).[1]

Structural Analysis & Reactivity

The molecule features a "Push-Pull" electronic system that dictates its reactivity and utility in drug design.[1]

• Electronic "Push": The Methoxy (-OCH₃) group at position 6 is a strong electron donor (resonance), increasing electron density at positions ortho and para to it.

• Electronic "Pull": The Nitro (-NO₂) group at position 3 and Fluoro (-F) at position 2 are strong electron-withdrawing groups.[1]

• Steric Environment: The crowded 1,2,3,6-substitution pattern creates a rigid scaffold, often desirable for locking pharmacophores into active conformations within enzyme binding pockets.

Directing Effects for Synthesis

The synthesis of this molecule relies on the cooperative directing effects of the substituents. In the precursor 2-Fluoro-6-methoxybenzoic acid :

• -OCH₃ (Pos 6): Directs electrophiles to Pos 3 (Para) and Pos 5 (Ortho).[1]

• -F (Pos 2): Directs electrophiles to Pos 3 (Ortho) and Pos 5 (Para).

• -COOH (Pos 1): Directs electrophiles to Pos 3 (Meta).

Figure 1: Cooperative directing effects ensuring regioselective nitration at Position 3.

Synthetic Methodology

Primary Route: Nitration of 2-Fluoro-6-methoxybenzoic Acid

This is the most direct and scalable laboratory method.[1]

Reagents:

• Starting Material: 2-Fluoro-6-methoxybenzoic acid (CAS 137654-21-8).[2]

• Nitrating Agent: Fuming Nitric Acid (HNO₃) or KNO₃/H₂SO₄.[1]

• Solvent: Concentrated Sulfuric Acid (H₂SO₄).[1]

Protocol:

• Dissolution: Charge a reaction vessel with concentrated H₂SO₄ (10 volumes). Cool to 0–5°C.[1]

• Addition: Slowly add 2-Fluoro-6-methoxybenzoic acid (1.0 eq) with stirring, maintaining temperature <10°C.

• Nitration: Dropwise add Fuming HNO₃ (1.1 eq) over 30 minutes. The reaction is exothermic; strict temperature control is vital to prevent over-nitration or decarboxylation.

• Reaction: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 2–4 hours. Monitor by HPLC or TLC.[1]

• Quench: Pour the reaction mixture slowly onto crushed ice/water (20 volumes). The product typically precipitates as a solid.[1]

• Isolation: Filter the precipitate. Wash the cake thoroughly with cold water to remove residual acid.

• Purification: Recrystallize from Ethanol/Water or Ethyl Acetate/Hexanes if necessary.

Alternative Route: Oxidation of Toluene Derivative

Used when the benzoic acid precursor is unavailable.

• Precursor: 2-Fluoro-6-methoxy-3-nitrotoluene.[1]

• Reagent: Potassium Permanganate (KMnO₄) or Sodium Dichromate.[1]

• Condition: Reflux in Pyridine/Water.[1]

• Note: This route is less "green" due to metal waste but effective for large-scale manufacturing.[1]

Figure 2: Electrophilic Aromatic Substitution pathway for the synthesis of the target molecule.

Applications in Drug Discovery[3][14][15]

This molecule is a "privileged scaffold" precursor.[1] It is primarily used to synthesize heterocyclic cores found in oncology and anti-infective drugs.[1]

Kinase Inhibitor Synthesis (PI3K / BRAF)

The 2-fluoro-3-nitro-benzoic acid motif is a known precursor for Idelalisib (Zydelig) and Dabrafenib analogs.[1] The 6-methoxy variant allows for fine-tuning of:

• Lipophilicity (LogP): The methoxy group modulates solubility and membrane permeability.

• Metabolic Stability: The fluorine atom blocks metabolic oxidation at the phenyl ring, extending half-life.[1]

Quinazoline Formation

Reduction of the nitro group to an amine (-NH₂) yields an anthranilic acid derivative.[1] This is the immediate precursor for Quinazolines (via reaction with formamide/urea), a class of drugs used as EGFR inhibitors (e.g., Gefitinib).

Reaction Sequence:

• Reduction: Nitro group

  Amino group (using H₂/Pd-C or Fe/NH₄Cl).[1]

• Cyclization: Reaction with urea

  Quinazoline-2,4-dione core.[1]

• Functionalization: Chlorination (POCl₃) and substitution with anilines.[1]

Safety & Handling (SDS Summary)

Hazard Classification (GHS):

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1][3]

• H335: May cause respiratory irritation.[1][3]

Handling Protocols:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95) or work within a fume hood to avoid inhalation of fine dust.[1]

• Storage: Store in a cool, dry place. Keep container tightly closed. Stable under normal laboratory conditions.

• Incompatibility: Avoid strong oxidizing agents and strong bases.[1]

References

• PubChem. (2025).[1][2][4] 2-Fluoro-6-nitrobenzoic acid (Analogous Structure Data). National Library of Medicine.[1] Retrieved from [Link]

• Priya, A., et al. (2025).[1][5] Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal. Retrieved from [Link]

• Google Patents. (2021).[1] CN113024384 - Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate. Retrieved from

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• 4. 2-Fluoro-6-nitrobenzoic acid | C7H4FNO4 | CID 603758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pharmacyjournal.org [pharmacyjournal.org]

Therapeutic Potential of Fluorinated Nitrobenzoic Acid Derivatives: A Technical Guide

Executive Summary: The Fluorine-Nitro Synergy

Fluorinated nitrobenzoic acid derivatives represent a "privileged scaffold" in medicinal chemistry, characterized by a unique electronic synergy between the highly electronegative fluorine atom and the electron-withdrawing nitro group. This guide analyzes their dual role: as versatile synthetic intermediates for blockbuster drugs (e.g., Enzalutamide) and as direct therapeutic agents targeting infectious diseases and metabolic disorders.

The core technical value of this scaffold lies in two mechanisms:

• Lability: The nitro group activates the ortho/para-fluorine toward nucleophilic aromatic substitution, enabling rapid library generation.

• Bioisosterism & Prodrug Activation: The nitro moiety serves as a hypoxia-activated trigger (nitroreductase targets) in antitubercular and anticancer applications, while fluorine modulates pKa and lipophilicity (

  ) for improved membrane permeability.

Chemical Rationale & Synthetic Versatility[1][2][3][4]

The Electronic "Push-Pull" and Reactivity

The therapeutic potential of these derivatives often begins with their reactivity. In 2-fluoro-4-nitrobenzoic acid or 4-fluoro-3-nitrobenzoic acid, the nitro group pulls electron density from the ring, making the fluorine atom—a normally poor leaving group—highly susceptible to displacement by amines, thiols, and alkoxides.

• Mechanism: Meisenheimer complex stabilization.

• Application: Synthesis of benzimidazoles, quinolones, and benzamides.

Protocol: Library Generation

This protocol describes the displacement of Fluorine in 2-fluoro-4-nitrobenzoic acid to generate N-substituted derivatives, a common first step in SAR (Structure-Activity Relationship) exploration.

Reagents:

• Substrate: 2-Fluoro-4-nitrobenzoic acid (1.0 equiv)

• Nucleophile: Primary amine (R-

  ) (1.2 equiv)

• Base:

  or (2.0 equiv)

• Solvent: DMF or DMSO (Polar aprotic is critical)

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 mmol of 2-fluoro-4-nitrobenzoic acid in 3 mL of dry DMF under inert atmosphere (

  ).

• Activation: Add 2.0 mmol of

  . Stir for 10 minutes to generate the carboxylate (preventing side reactions).

• Addition: Dropwise add 1.2 mmol of the target amine.

• Reaction: Heat to 60–80°C. Monitor via TLC (Mobile phase: 5% MeOH in DCM). The electron-deficient ring ensures reaction completion typically within 2–4 hours.

• Workup: Pour reaction mixture into ice-cold 1N HCl (precipitates the product). Filter and wash with water.

• Validation: Recrystallize from Ethanol. Confirm structure via

  H-NMR (Loss of F-coupling in aromatic region) and F-NMR (Disappearance of signal).

Therapeutic Application: Infectious Diseases (Tuberculosis)[5]

Mechanism: The Nitro-Reductase Prodrug Pathway

Fluorinated nitrobenzoic acid derivatives, particularly nitrobenzoate esters , function as prodrugs against Mycobacterium tuberculosis (Mtb). Similar to the clinical candidate Pretomanid (PA-824), these compounds require bio-activation by mycobacterial nitroreductases (e.g., DprE1 or deazaflavin-dependent nitroreductase).

• Activation: The nitro group (

  ) is reduced to a hydroxylamine ( ) or releases reactive nitrogen species (NO), causing respiratory collapse in the bacteria.

• Fluorine Role: Prevents metabolic deactivation at specific ring positions and increases lipophilicity to penetrate the waxy mycobacterial cell wall.

Comparative Activity Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) trends observed in nitrobenzoate derivatives against M. tuberculosis (

strain).

Compound Class	Substituent Pattern	MIC ( g/mL)	Mechanism Note
Free Acid	4-nitrobenzoic acid	>64	Poor cell wall penetration (ionized).
Ester	Ethyl 4-nitrobenzoate	12.5 - 25	Improved lipophilicity; prodrug form.
Dinitro Ester	Ethyl 3,5-dinitrobenzoate	0.5 - 2.0	High redox potential; rapid activation.
Fluoro-Nitro	2-fluoro-4-nitrobenzoate	4.0 - 8.0	Fluorine enhances metabolic stability.

Data synthesized from nitrobenzoate SAR studies (See Ref 1, 3).

Therapeutic Application: Metabolic Disorders (Aldose Reductase)[6]

Target: Diabetic Complications

Aldose Reductase (ALR2) converts glucose to sorbitol.[1][2] Accumulation of sorbitol leads to diabetic cataracts and neuropathy. Fluorinated nitro-derivatives act as Aldose Reductase Inhibitors (ARIs) .

• Binding Mode: The nitro group forms hydrogen bonds with Tyr48 and His110 in the catalytic pocket.

• Selectivity: Fluorine substitution (e.g., at the 2-position relative to the acid) modulates the dihedral angle, improving selectivity for ALR2 over the related aldehyde reductase (ALR1).

Visualization: Mechanism of Action & Synthetic Logic

The following diagram illustrates the bifurcation of this scaffold: one path leads to direct enzyme inhibition (ALR2), and the other leads to bio-activated cytotoxicity (TB/Cancer).

Figure 1: Divergent therapeutic pathways of fluorinated nitrobenzoic acids: Synthetic intermediate (Top), Enzyme Inhibitor (Middle), and Bio-activated Prodrug (Bottom).[3][1][4][5][6]

Oncology: The Enzalutamide Connection

While often studied as direct agents, the most commercially significant application of 2-fluoro-4-nitrobenzoic acid is as a starting material for Enzalutamide (Xtandi), an androgen receptor antagonist used in castration-resistant prostate cancer.

• Role: The scaffold provides the central aromatic ring. The fluorine atom is critical for preventing metabolic hydroxylation at that position, extending the drug's half-life.

• Synthetic Note: The synthesis involves the conversion of the carboxylic acid to an amide and the reduction of the nitro group to an amine, followed by cyclization to the thiohydantoin ring.

Experimental Protocol: Antimicrobial Susceptibility Testing

To validate the therapeutic potential of synthesized derivatives, the following Resazurin Microtiter Assay (REMA) is recommended for M. tuberculosis screening.

• Preparation: Prepare stock solutions of fluorinated nitrobenzoic acid derivatives in DMSO (10 mg/mL).

• Dilution: In a 96-well plate, perform serial 2-fold dilutions in Middlebrook 7H9 broth supplemented with OADC (Oleic acid, Albumin, Dextrose, Catalase).

• Inoculation: Add

  of M. tuberculosis ( ) suspension adjusted to . Final volume: .

• Controls: Include Rifampicin (positive control) and DMSO-only (negative control).

• Incubation: Incubate at 37°C for 7 days.

• Development: Add

  of 0.01% Resazurin (Alamar Blue) solution. Incubate for an additional 24 hours.

• Readout:

  • Blue: No growth (Inhibition).

  • Pink: Growth (Resazurin reduced to Resorufin).

  • Metric: The lowest concentration remaining blue is the MIC.

Future Outlook & Challenges

• Toxicity: The primary challenge with nitro-aromatics is mutagenicity (Ames positive). Future design must focus on bio-reducible nitro groups that are specific to bacterial or hypoxic cancer cell reductases, minimizing host toxicity.

• Solubility: While fluorine improves lipophilicity, it can reduce aqueous solubility. Formulation strategies (e.g., esterification or salt formation) are critical for bioavailability.

References

• National Center for Biotechnology Information (NCBI). (2023). Nitrobenzoates and Nitrothiobenzoates with Activity against M. tuberculosis. PubChem.[4] Available at: [Link] (Accessed via PMC Snippet 1.9)

• National Institutes of Health (NIH). (2023). Synthesis and antitubercular activity of analogues of PA-824. PubMed Central. Available at: [Link] (Contextual grounding from Snippet 1.2)

• MDPI. (2023). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Available at: [Link] (Accessed via Snippet 1.3)

• National Institutes of Health (NIH). (2023). Nitrophenyl derivatives as aldose reductase inhibitors. PubMed.[5] Available at: [Link] (Accessed via Snippet 1.17)

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• 2. Design, synthesis and evaluation of rhodanine derivatives as aldose reductase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. encyclopedia.pub [encyclopedia.pub]

2-Fluoro-6-methoxy-3-nitrobenzoic acid solubility in organic solvents

An In-depth Technical Guide to the Solubility and Process Applications of 2-Fluoro-6-methoxy-3-nitrobenzoic Acid

Executive Summary

2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS: 2386633-76-5) is a highly functionalized aromatic intermediate critical in the synthesis of next-generation kinase inhibitors and antibacterial agents.[1] Its structure—featuring a deactivated carboxylic acid core decorated with a strongly activating methoxy group, an electron-withdrawing nitro group, and a lipophilic fluorine atom—creates a complex solubility profile that defies simple "like-dissolves-like" heuristics.

This guide provides a comprehensive technical analysis of its solubility behavior. While specific thermodynamic tables for this exact isomer are proprietary to process patents, this document synthesizes analogous experimental data from structurally identical scaffolds (nitrobenzoic acids) and validated physicochemical models. It delivers a self-validating experimental protocol and actionable process strategies for purification and reaction engineering.

Part 1: Physicochemical Profile & Solubility Prediction

To master the solubility of this compound, one must first understand the competition between its functional groups.

Structural Analysis

• Carboxylic Acid (-COOH): Provides a hydrogen-bonding donor/acceptor site. Responsible for pH-dependent solubility in aqueous media (pKa ~3.0–3.5 due to the electron-withdrawing nitro/fluoro groups).

• Nitro Group (-NO₂): Highly polar but non-protic. Increases solubility in polar aprotic solvents (DMSO, DMF, Acetone) and decreases solubility in non-polar hydrocarbons.

• Methoxy Group (-OMe): Adds lipophilicity relative to a hydroxyl group but maintains polarity. It significantly enhances solubility in chlorinated solvents (DCM) compared to unsubstituted nitrobenzoic acid.

• Fluorine Atom (-F): Increases lipophilicity (LogP) and crystal lattice energy. Often reduces solubility in water compared to the non-fluorinated analog.

Predicted Solubility Landscape

Based on the Hansen Solubility Parameters (HSP) of analogous 3-nitrobenzoic acid and 2-methoxybenzoic acid, the solubility profile is categorized as follows:

Solvent Class	Representative Solvents	Predicted Solubility	Interaction Mechanism
Polar Aprotic	DMSO, DMF, NMP	Very High (>200 mg/mL)	Dipole-dipole interactions; disruption of carboxylic acid dimers.
Polar Protic	Methanol, Ethanol, IPA	High (50–150 mg/mL)	Hydrogen bonding; ideal for recrystallization at high temperatures.
Esters/Ketones	Ethyl Acetate, Acetone	High (50–120 mg/mL)	Dipole interactions; standard process solvents.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate (20–50 mg/mL)	Favorable interaction with -OMe and -F; good for extraction.
Aromatic	Toluene, Xylene	Low to Moderate (5–20 mg/mL)	Pi-stacking interactions; solubility increases significantly with heat.
Aliphatic	Hexanes, Heptane, Pentane	Insoluble (<1 mg/mL)	No polar interaction capability; excellent anti-solvents.
Aqueous	Water (pH < 2)	Very Low	Acid stays protonated and precipitates.
Aqueous	Water (pH > 5)	High	Deprotonation to carboxylate salt (highly soluble).

Part 2: Experimental Protocol (Self-Validating System)

Since batch-to-batch variations in crystal polymorphs can alter solubility, relying solely on literature values is risky. Use this Dynamic Laser Monitoring / Visual Polythermal Protocol to generate a precise solubility curve for your specific lot.

Workflow Diagram: Solubility Screening

Caption: Tier 1 Solubility Screening Workflow for identifying optimal solvent systems.

Step-by-Step Methodology

• Preparation: Place 100 mg of 2-Fluoro-6-methoxy-3-nitrobenzoic acid into a clear HPLC vial.

• Solvent Addition: Add the test solvent in 100 µL aliquots at 25°C. Vortex for 1 minute between additions.

• Endpoint Determination (RT): If the solid dissolves with <1 mL solvent, solubility is >100 mg/mL .

• Thermal Stress: If undissolved at 1 mL, cap the vial and heat to the solvent's boiling point (or max 80°C).

• Recrystallization Potential: If dissolved hot but precipitates upon cooling to 4°C, this is your Target Solvent .

• Quantification (Optional): Filter the supernatant of the saturated solution, dilute, and analyze via HPLC-UV (254 nm) against a standard curve.

Part 3: Process Applications

Recrystallization Strategies

Purification of the 3-nitro isomer from reaction byproducts (e.g., dinitro species or unreacted starting material) relies on exploiting the Temperature Coefficient of Solubility .

• System A: Ethanol / Water (Green Chemistry)

  • Logic: The compound is highly soluble in hot ethanol but insoluble in water.

  • Protocol: Dissolve crude solid in refluxing Ethanol (approx. 5-7 vol). Slowly add hot Water until persistent turbidity is observed (approx. 20-30% water v/v). Cool slowly to 0°C.

  • Advantage: Removes inorganic salts and highly polar impurities.

• System B: Ethyl Acetate / Heptane (Anhydrous)

  • Logic: Useful if the compound is moisture-sensitive or if drying water is operationally difficult.

  • Protocol: Dissolve in minimum refluxing Ethyl Acetate. Add Heptane dropwise until cloud point.

  • Advantage: Fast drying of the filter cake; efficient removal of non-polar tars.

Extraction & Work-up (pH Swing)

The carboxylic acid moiety allows for a highly specific purification via pH manipulation, separating it from non-acidic impurities (e.g., nitro-fluoro-anisoles).

• Dissolution: Dissolve crude mixture in DCM or Ethyl Acetate .

• Extraction: Wash with sat. NaHCO₃ (aq) . The acid converts to its sodium salt and moves to the aqueous layer. Impurities stay in the organic layer.

• Precipitation: Separate the aqueous layer and acidify carefully with HCl to pH 1-2. The 2-Fluoro-6-methoxy-3-nitrobenzoic acid will precipitate as a pure solid.

• Filtration: Collect the solid via vacuum filtration.

Solvent Selection Logic Tree

Caption: Decision matrix for solvent selection based on process goals and impurity profiles.

References

• Zhang, X., et al. "Solubilities of Benzoic Acid and Its Nitrated Derivatives in Pure Solvents." Journal of Chemical & Engineering Data, vol. 60, no. 4, 2015, pp. 1102–1109. Link

  • Core Reference: Establishes the baseline solubility trends for 3-nitrobenzoic acid in alcohols, esters, and arom

• Acree, W. E. "IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids." Journal of Physical and Chemical Reference Data, vol. 42, 2013. Link

  • Validation: Provides thermodynamic data for fluoro- and methoxy- substituted benzoic acids to valid

• BenchChem. "Nitration of Trifluoromethoxybenzene Derivatives: Application Notes." BenchChem Technical Library, 2025. Link

  • Context: Describes analogous nitration/purification conditions for fluorinated arom

• Organic Syntheses. "m-Nitrobenzoic Acid." Org.[2] Synth., Coll. Vol. 1, p. 391. Link

  • Protocol: Standardizes the acid-base extraction and water recrystalliz

Sources

• 1. 1263283-00-6|Methyl 4-fluoro-2-hydroxy-3-nitrobenzoate|BLD Pharm [bldpharm.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Strategic Synthesis &amp; Application of Fluorinated Nitro-Intermediates

A Technical Guide for Pharmaceutical Development

Executive Summary

The intersection of fluorine chemistry and nitro-group functionality represents a cornerstone in modern medicinal chemistry.[1][2][3] Fluorinated nitro-intermediates are not merely transient synthetic steps; they are strategic scaffolds that leverage the "Fluorine Effect" (metabolic stability, lipophilicity modulation) and the Nitro Group's dual role as a powerful electron-withdrawing group (EWG) and a masked amine.

This guide provides an in-depth analysis of these intermediates, focusing on the nucleophilic aromatic substitution (SNAr) dynamics unique to fluoronitrobenzenes, validated synthesis protocols, and the critical safety engineering required for their manufacture.

Strategic Rationale: The Push-Pull Dynamic

The synergy between fluorine and the nitro group creates a unique electronic environment on the aromatic ring, facilitating transformations that are otherwise difficult with chlorinated or non-fluorinated analogues.

1.1 The "Fluorine Effect" in Intermediates

While the C-F bond is the strongest in organic chemistry (~110 kcal/mol), fluorine’s high electronegativity (3.98 Pauling scale) dramatically alters the pKa and lipophilicity of the molecule.

• Metabolic Blocking: Strategic placement of fluorine (e.g., para position) blocks Cytochrome P450 oxidative metabolism, extending the drug's half-life (

  ).

• Bioisosterism: Fluorine acts as a bioisostere for hydrogen, maintaining steric size while altering electronics.

1.2 The Nitro Group as an Activator

The nitro group is the strongest common neutral electron-withdrawing group. When ortho or para to a fluorine atom, it activates the ring for SNAr.

• Activation: The nitro group lowers the energy of the Meisenheimer complex intermediate.[1]

• Versatility: Post-reaction, the nitro group is readily reduced to an aniline, serving as a gateway to heterocycles like benzimidazoles, quinoxalines, and indoles.

Mechanistic Insight: The SNAr Advantage

A common misconception in general organic chemistry is that aryl fluorides are unreactive due to the strength of the C-F bond. In SNAr reactions activated by nitro groups, aryl fluorides are significantly more reactive than aryl chlorides or bromides.

Causality: The rate-determining step in SNAr is the addition of the nucleophile to form the Meisenheimer complex, not the breaking of the carbon-halogen bond. Fluorine’s high electronegativity inductively stabilizes the anionic transition state more effectively than chlorine, accelerating the addition step.

Visualization: SNAr Reaction Pathway

The following diagram illustrates the reaction pathway of a nucleophile attacking 2,4-difluoronitrobenzene, highlighting the stabilization of the Meisenheimer complex.

Figure 1: SNAr reaction coordinate showing the stabilization of the transition state by fluorine.

Validated Experimental Protocol

Target Intermediate: 4-Fluoro-3-nitroaniline Application: Precursor for kinase inhibitors (e.g., EGFR inhibitors).

3.1 Synthesis via Regioselective Nitration

Direct nitration of p-fluoroaniline is hazardous due to the exothermic nature of the reaction and the sensitivity of the amine. Protection or careful temperature control is required. The following protocol uses a "Mixed Acid" approach with strict thermal management.

Safety Warning: Nitration reactions are highly exothermic.[4][5] Runaway reactions can occur if addition rates are too fast or cooling fails.[6] Ensure a quench vessel is available.

Parameter	Specification	Rationale
Substrate	p-Fluoroaniline (1.0 equiv)	Starting material.[7][8][9][10]
Solvent/Acid	Conc. H2SO4 (10-12 vol)	Acts as solvent and catalyst to generate nitronium ion (NO2+).
Reagent	Fuming HNO3 (1.05 equiv)	Source of nitro group. Slight excess ensures conversion.
Temperature	< 10°C (Addition), 25°C (Age)	Prevents dinitration and oxidation of the amine.
Quench	Crushed Ice / NH4OH	Controls exotherm during workup; neutralizes acid.

3.2 Step-by-Step Methodology

• Preparation of Substrate Solution:

  • Charge a jacketed glass reactor with concentrated H2SO4 (6.0 vol).

  • Cool to 0–5°C.

  • Slowly add p-fluoroaniline (solid or melt) portion-wise. Note: This is exothermic.[4][5] Maintain internal temperature < 15°C.

• Nitration (The Critical Step):

  • In a separate vessel, prepare a mixture of Fuming HNO3 (1.05 equiv) and H2SO4 (2.0 vol).

  • Add the mixed acid to the substrate solution dropwise .[10][11]

  • Control: Adjust addition rate to keep internal temperature strictly between 5–10°C.

  • Causality: Higher temperatures favor the formation of the meta-isomer or dinitro species.

• Reaction Aging:

  • After addition, allow the mixture to warm to 20–25°C.

  • Stir for 1–2 hours. Monitor by HPLC (Target: >98% conversion).

• Quench and Isolation:

  • Pour the reaction mixture slowly onto crushed ice (10 wt equiv).

  • Neutralize with NH4OH (25%) to pH 8–9. Caution: Massive exotherm.

  • Filter the resulting yellow precipitate.

  • Purification: Recrystallize from Ethanol/Water (1:1) to remove isomeric impurities.

Downstream Applications & Workflow

Once synthesized, fluoronitro-intermediates serve as "switchable" scaffolds. The fluorine atom can be displaced by amines or alkoxides (SNAr), or the nitro group can be reduced to an amine for cyclization.

Workflow: Synthesis of a Benzimidazole Scaffold

This workflow demonstrates the conversion of a fluoronitrobenzene intermediate into a benzimidazole core, a pharmacophore found in numerous anthelmintics and anticancer drugs.

Figure 2: Synthetic workflow from fluoronitro precursor to bioactive heterocycle.

Safety & Process Engineering

Handling nitro compounds and nitration reactions requires rigorous adherence to safety standards due to the high energy potential of the N-O bond.

• Thermal Hazards:

  • Nitration is highly exothermic (

    kJ/mol).

  • Control Measure: Use dosing-controlled reactions (semi-batch) rather than all-in batch reactions. Ensure cooling capacity exceeds maximum heat generation rate (

    ).

• Decomposition:

  • Nitro-intermediates can decompose violently at elevated temperatures.[4]

  • DSC (Differential Scanning Calorimetry): Always determine the

    of decomposition. Maintain process temperature at least 50°C below .

• Shock Sensitivity:

  • Polynitrated fluorobenzenes can be shock-sensitive. Do not distill high-boiling nitro residues to dryness.

References

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews.

• BenchChem. (2025).[1][2] "Synthesis routes of 4-Fluoro-3-nitroaniline." Technical Database.

• O'Hagan, D. (2008). "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews.

• Neumann, C.N., et al. (2016). "The mechanism of the nucleophilic aromatic substitution reaction."[12][13][14][15] Science.

• Occupational Safety and Health Administration (OSHA). "Controlling Hazards of Nitration Reactions." Process Safety Guidance.

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• 6. Nitroglycerin - Wikipedia [en.wikipedia.org]
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• 8. CN105622426A - Preparation method of 4-fluoro -N-methyl-3-nitroaniline - Google Patents [patents.google.com]
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• 10. US3586719A - Process for preparing 4-fluoro-3-nitroaniline - Google Patents [patents.google.com]
• 11. 3-Fluoro-4-nitroaniline synthesis - chemicalbook [chemicalbook.com]
• 12. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 13. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. vaia.com [vaia.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Nucleophilic Aromatic Substitution Reactions of 2-Fluoro-6-methoxy-3-nitrobenzoic acid

Preamble: Strategic Importance of 2-Fluoro-6-methoxy-3-nitrobenzoic acid in Synthesis

Nucleophilic Aromatic Substitution (SNAr) is a cornerstone reaction in modern organic synthesis, particularly valued in medicinal chemistry for constructing complex aryl ethers, amines, and thioethers.[1] Unlike electrophilic aromatic substitution, which requires electron-rich arenes, SNAr thrives on electron-deficient aromatic systems. The substrate, 2-Fluoro-6-methoxy-3-nitrobenzoic acid, is a uniquely functionalized aromatic ring, engineered for facile and regioselective substitution. Its utility stems from a carefully orchestrated arrangement of activating groups and a superior leaving group, making it a valuable building block for novel pharmaceutical and agrochemical agents.

This guide provides an in-depth analysis of the substrate's reactivity, detailed protocols for its reaction with various nucleophile classes, and expert insights into optimizing reaction conditions.

Substrate Reactivity Profile: An Electronically Primed System

The high reactivity of 2-Fluoro-6-methoxy-3-nitrobenzoic acid in SNAr reactions is not coincidental; it is the result of the combined electronic effects of its substituents. Understanding these influences is critical for predicting reactivity and designing successful experiments.

• Nitro Group (-NO₂): Positioned para to the site of nucleophilic attack, the nitro group is a powerful electron-withdrawing group (EWG) through both resonance and induction.[2][3] Its primary role is to stabilize the negatively charged intermediate (the Meisenheimer complex) formed during the reaction, thereby lowering the activation energy of the rate-determining step.[4][5]

• Fluorine (-F): Fluorine serves as the leaving group. While the C-F bond is strong, fluorine's high electronegativity strongly polarizes the C-F bond, rendering the ipso-carbon highly electrophilic and susceptible to nucleophilic attack.[6] In SNAr, the rate-determining step is the initial attack of the nucleophile, not the cleavage of the carbon-leaving group bond. Therefore, fluorine's ability to activate the ring towards attack makes it an excellent leaving group in this context.[4]

• Carboxylic Acid (-COOH): This group is also electron-withdrawing and contributes to the overall electrophilicity of the ring. Under the basic conditions typical for SNAr, it will be deprotonated to the carboxylate (-COO⁻), which can influence the substrate's solubility and reactivity profile.

• Methoxy Group (-OCH₃): Located ortho to the fluorine, the methoxy group has a dual electronic nature. It is electron-withdrawing by induction but electron-donating by resonance. In the context of SNAr, its primary influence is inductive, further contributing to the electrophilicity of the reaction center. It can also exert steric influence on the approaching nucleophile.

Caption: Electronic contributions of substituents on the substrate.

The SNAr Mechanism: A Stepwise Pathway

The reaction proceeds via a well-established two-step addition-elimination mechanism.[2][4][5][7]

• Nucleophilic Addition (Rate-Determining Step): The nucleophile attacks the electron-deficient carbon atom bearing the fluorine atom. This breaks the aromaticity of the ring and forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[5][7]

• Elimination (Fast Step): The aromaticity of the ring is restored by the expulsion of the fluoride leaving group, yielding the final substituted product.

The stability of the Meisenheimer complex is paramount. The negative charge is delocalized across the aromatic system and, most importantly, onto the oxygen atoms of the para-nitro group, which is the key to the reaction's facility.[5][8]

Caption: The general mechanism for SNAr reactions.

Experimental Protocols

Safety Note: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[9][10] Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS) before use.[11][12][13]

Protocol 1: Reaction with an Amine Nucleophile (Morpholine)

Principle: This protocol describes the synthesis of 2-(morpholino)-6-methoxy-3-nitrobenzoic acid. A mild inorganic base is used to neutralize the hydrofluoric acid byproduct. Polar aprotic solvents are ideal as they solvate the base's counter-ion without hydrogen bonding to the nucleophile, thus maximizing its reactivity.

Materials & Reagents

2-Fluoro-6-methoxy-3-nitrobenzoic acid

Morpholine (1.2 eq)

Potassium Carbonate (K₂CO₃, 2.0 eq)

Dimethylformamide (DMF) or DMSO

Ethyl Acetate (EtOAc)

1M Hydrochloric Acid (HCl)

Water (H₂O)

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask, add 2-Fluoro-6-methoxy-3-nitrobenzoic acid (1.0 eq) and potassium carbonate (2.0 eq).

• Add DMF to dissolve/suspend the solids (approx. 0.2 M concentration).

• Add morpholine (1.2 eq) to the mixture at room temperature.

• Heat the reaction mixture to 60-80 °C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-8 hours).

• Cool the mixture to room temperature and pour it into ice-water.

• Acidify the aqueous mixture to pH ~2-3 with 1M HCl to protonate the carboxylic acid, causing the product to precipitate.

• Extract the product with ethyl acetate (3 x 50 mL for a 1g scale reaction).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or recrystallization if applicable.

• Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Reaction with an Alcohol Nucleophile (Sodium Methoxide)

Principle: Alcohols are generally poor nucleophiles for SNAr. They must first be deprotonated with a strong base to form the much more reactive alkoxide. This protocol uses commercially available sodium methoxide, but the alkoxide can also be generated in situ using a base like sodium hydride (NaH).

Materials & Reagents

2-Fluoro-6-methoxy-3-nitrobenzoic acid

Sodium Methoxide (NaOMe, 1.5 eq)

Anhydrous Tetrahydrofuran (THF) or DMF

Ethyl Acetate (EtOAc)

1M Hydrochloric Acid (HCl)

Water (H₂O)

Brine (Saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Nitrogen), suspend 2-Fluoro-6-methoxy-3-nitrobenzoic acid (1.0 eq) in anhydrous THF.

• Add sodium methoxide (1.5 eq) portion-wise at room temperature. The carboxylate salt will form first, followed by the methoxide acting as the nucleophile.

• Heat the reaction to 60-65 °C (reflux for THF) and monitor by TLC.

• Upon completion, cool the reaction to 0 °C and cautiously quench with water.

• Acidify the aqueous layer to pH ~2-3 with 1M HCl.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent in vacuo and purify the residue by flash chromatography.

• Characterize the final product (NMR, MS).

General Experimental Workflow & Data

The overall process for executing these reactions follows a logical sequence from preparation to final analysis. This workflow ensures reproducibility and high-purity products.

Caption: A generalized workflow for SNAr reactions.

Typical Reaction Outcomes

The following table summarizes typical, expected outcomes for the SNAr of 2-Fluoro-6-methoxy-3-nitrobenzoic acid with various nucleophiles. Conditions should be optimized for each specific case.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Est. Yield (%)
Morpholine	K₂CO₃	DMF	80	4	90-95
Benzylamine	Et₃N	DMSO	80	6	85-90
Sodium Methoxide	-	THF	65	8	75-85
Thiophenol	K₂CO₃	DMF	50	3	>95

References

• Benchchem. Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine.
• Twomey, J. D., et al. (2020).
• Sandford, G. (2007). Fluorine-containing synthons: The synthesis of 2-fluoro-2-arylacetic acids and 3-fluorooxindoles. Beilstein Journal of Organic Chemistry.

• BYJU'S. Nucleophilic Aromatic Substitution. [Link]

• Danikiewicz, W., et al. (2007). Aromatic nucleophilic substitution (SNAr) reactions of 1,2- and 1,4-halonitrobenzenes and 1,4-dinitrobenzene with carbanions in the gas phase. PubMed. [Link]

• Mehar Al Minnath (LetsLearnChem). (2021). Aromatic Nucleophilic Substitution (SNAr) Mechanism. YouTube. [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Chemistry Stack Exchange. Why methoxy group acts similar to trifluoromethyl in nucleophilic aromatic substitution. [Link]

• Gholami, M. R., et al. (2013). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. PMC. [Link]

• Nambo, M., et al. (2022). Leaving Group Ability in Nucleophilic Aromatic Amination by Sodium Hydride-Lithium Iodide Composite. DR-NTU. [Link]

• Smith, D. M., et al. (2019). Concerted Nucleophilic Aromatic Substitution Reactions. ResearchGate. [Link]

• LibreTexts Chemistry. (2022). 16.6: Nucleophilic Aromatic Substitution. [Link]

• Google Patents. Preparation method of 2-methoxy-6-methylbenzoic acid.

• IOSR Journal. Synthesis and Anti-inflammatory activity of 2-amino-6-methoxy benzothiazole derivative. [Link]

• Vapourtec Ltd. Aromatic Substitution | Flow Reactions. [Link]

• OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution. [Link]

• ResearchGate. SNAr reactions on (top to bottom); nitrobenzene, benzene and aniline. [Link]

• ResearchGate. Vicarious nucleophilic substitution: A dramatically shortened synthesis of 2-amino-6-nitrobenzoic acid labelled with carbon-14. [Link]

• Professor Dave Explains. (2019). Nucleophilic Aromatic Substitution. YouTube. [Link]

• Dr. K. Cossey. (2024). Adding Nucleophiles to Aromatics: SNAr and Benzyne Reactions. YouTube. [Link]

• Google Patents. Preparation method of 2-amino-6-nitrobenzoic acid.

• PubMed. Design, Synthesis, and Evaluation of 2-Amino-6-nitrobenzothiazole-Derived Hydrazones as MAO Inhibitors. [Link]

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using 2-Fluoro-6-methoxy-3-nitrobenzoic acid as a pharmaceutical building block

Application Note: 2-Fluoro-6-methoxy-3-nitrobenzoic Acid as a Versatile Scaffold for N-Heterocyclic Pharmaceutical Synthesis

Abstract

This application note details the strategic utilization of 2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS: 1020042-32-5) as a high-value building block in medicinal chemistry.[1] Characterized by a highly functionalized benzene core, this scaffold offers orthogonal reactivity profiles: the labile 2-fluoro group (activated for

), the reducible 3-nitro group, and the carboxyl moiety. This guide provides validated protocols for synthesizing quinazolinone and benzimidazole pharmacophores—critical structures in kinase inhibitors and antiviral therapeutics.

Structural Analysis & Reactivity Profile

The utility of 2-Fluoro-6-methoxy-3-nitrobenzoic acid lies in its "push-pull" electronic structure, which dictates chemoselectivity during synthesis.[1]

• 2-Fluoro Position (The "Warhead"): The fluorine atom is electronically activated by the ortho-nitro group and the ortho-carboxylic acid.[1] This makes it exceptionally susceptible to Nucleophilic Aromatic Substitution (

  ) under mild conditions, allowing for the introduction of diverse amines or thiols without affecting the methoxy group.

• 3-Nitro Position (The "Pivot"): Following

  , the nitro group serves as a latent amine. Reduction yields an anthranilic acid derivative, a precursor for cyclization into heterocycles.

• 6-Methoxy Position (The "Anchor"): This group provides electron density and solubility.[1] It is generally stable but can be demethylated (using

  ) to yield a phenol for further functionalization if required.

Visualizing the Reactivity Landscape

The following diagram maps the logical synthetic pathways available from this core scaffold.

Figure 1: Synthetic divergence map for 2-Fluoro-6-methoxy-3-nitrobenzoic acid. Path A followed by B and C is the primary workflow for drug discovery.

Protocol A: Chemoselective Displacement

Objective: To introduce a primary amine at the C2 position, displacing fluorine while leaving the nitro and carboxyl groups intact. This step defines the "R1" diversity in a library.

Mechanism: The reaction proceeds via a Meisenheimer complex, stabilized by the electron-withdrawing nitro group at C3 [1].

Materials

• Substrate: 2-Fluoro-6-methoxy-3-nitrobenzoic acid (1.0 eq)

• Nucleophile: Primary amine (e.g., p-fluoroaniline or morpholine) (1.1 eq)[1]

• Base:

  -Diisopropylethylamine (DIPEA) (2.5 eq)[1]

• Solvent: Anhydrous DMF or DMSO (0.5 M concentration)

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substrate in anhydrous DMF.

• Addition: Add DIPEA followed by the amine dropwise at 0°C (ice bath) to control the initial exotherm.

• Reaction: Allow the mixture to warm to room temperature (25°C). Stir for 4–6 hours.

  • Note: If the nucleophile is sterically hindered, heating to 60°C may be required.

• Monitoring: Monitor by LC-MS. The product will show a mass shift corresponding to

  .[1] The disappearance of the starting material peak (F-retention) is the endpoint.[1]

• Workup: Pour the reaction mixture into ice-cold 1M HCl (aqueous). The product typically precipitates as a yellow/orange solid due to the nitroaniline chromophore.

• Purification: Filter the solid, wash with water, and dry under vacuum. Recrystallization from Ethanol/Water is usually sufficient; column chromatography is rarely needed for this step.

Key Insight: The carboxylic acid proton is deprotonated first by the base. The resulting carboxylate anion is electron-donating, which deactivates the ring slightly. However, the ortho-nitro effect is strong enough to overcome this, allowing the reaction to proceed without ester protection [2].

Protocol B: One-Pot Reduction and Cyclization to Quinazolinones

Objective: To convert the nitro-anthranilic acid intermediate (from Protocol A) into a 4(3H)-quinazolinone, a privileged scaffold in kinase inhibitors (e.g., EGFR inhibitors) [3].[1]

Materials

• Substrate: 2-Amino-substituted-6-methoxy-3-nitrobenzoic acid (Product of Protocol A)

• Reductant: Iron powder (5.0 eq) and Ammonium Chloride (

  ) (5.0 eq)

• Cyclization Agent: Formamidine acetate (for unsubstituted C2) or an Aldehyde + Oxidant.

• Solvent: Ethanol/Water (3:1 ratio).

Step-by-Step Methodology

• Reduction Phase:

  • Suspend the nitro-substrate, Fe powder, and

    in Ethanol/Water.[1]

  • Reflux at 80°C for 2 hours.

  • Checkpoint: Solution changes from bright yellow to colorless/brown (formation of diamino-benzoic acid).[1] LC-MS should show

    (loss of O2) or (reduction to amine).[1]

• Filtration: Filter the hot mixture through Celite to remove iron residues. Concentrate the filtrate to dryness.

• Cyclization Phase (Niementowski Variation):

  • Redissolve the crude diamine in Formamide (acts as solvent and reagent).

  • Heat to 140°C for 4–6 hours.

  • Mechanism:[2][3][4][5][6] The primary amine condenses with formamide to form an amidine intermediate, which then undergoes intramolecular cyclization with the carboxylic acid/ester [4].

• Isolation: Cool the mixture. Add water to precipitate the Quinazolinone. Filter and wash with cold methanol.[1]

Data Summary Table: Typical Yields

Step	Reaction Type	Typical Yield	Key Impurity to Watch
1	(Amine addition)	85–95%	Hydrolysis of F to OH (if wet solvent used)
2	Nitro Reduction	90–98%	Incomplete reduction (Nitroso intermediates)
3	Cyclization	70–85%	Open-chain amide intermediates

Scientific Grounding & Case Study

Application: Designing EGFR Inhibitors

The 6-methoxy-quinazolinone core is structurally homologous to the drug Gefitinib .[1] By using 2-Fluoro-6-methoxy-3-nitrobenzoic acid, researchers can synthesize "reversed" or "decorated" analogs.[1]

• Workflow Visualization: The following DOT diagram illustrates the specific synthesis of a Gefitinib-like analog using this scaffold.

Figure 2: Synthetic route for a kinase inhibitor analog. The 2-F position determines the "tail" of the inhibitor.

Why this Scaffold?

• Atom Economy: The fluorine atom is 100% utilized as a leaving group; no heavy protecting groups are needed for the amine introduction.

• Regiocontrol: Unlike starting with a dichloro-quinazoline, where substitution can occur at C2 or C4, this route builds the ring around the substituent, guaranteeing regiochemical purity [5].

Quality Control & Safety Protocols

• Handling Nitro Compounds: While this specific acid is stable, nitro-aromatics can be energetic.[1] Avoid heating dry solids.[1] Always conduct Differential Scanning Calorimetry (DSC) before scaling up >100g.

• Fluoride Waste: The

  reaction generates stoichiometric fluoride ions (HF equivalent if acidified). Glassware etching is possible over long refluxes; use PTFE-lined vessels for large scale .[1]

• Storage: Store at 2–8°C under inert gas (Argon). The methoxy group is sensitive to strong Lewis acids (e.g.,

  , ) which will cause demethylation.

References

• Nucleophilic Arom

  ):

  • Mechanism & Scope: Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews.

  • Specific Context: "Nucleophilic aromatic substitution of 2-fluoro-3-nitrobenzoic acid derivatives."[1][7] Master Organic Chemistry.

• Quinazolinone Synthesis

  • Methodology: Li, F., et al. (2016).[8] "Acceptorless Dehydrogenative Coupling of o-Aminobenzamides with Methanol." Organic Letters. [1]

  • Review: "Recent advances in the synthesis of 2,3-fused quinazolinones."[1][8][9] RSC Advances.

• Pharmaceutical Applications

  • Patent: "Preparation method of 2,4-difluoro-3-hydroxybenzoic acid (Analogous Chemistry)." CN101020628A.[1]

  • Kinase Inhibitors: "Quinazoline and quinazolinone scaffolds represent an important class of biologically active nitrogen heterocyclic compounds."[10] International Journal of Biological and Pharmaceutical Sciences Archive.

• Chemical Properties & Safety

  • PubChem Entry: 2-Fluoro-6-methoxybenzoic acid (Analog).[1][11] [1]

• General Synthetic Logic

  • Ortho-Effect:[1][12] "The Ortho Effect in Organic Synthesis." Chemistry Steps.

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• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. Quinazolinone synthesis [organic-chemistry.org]
• 9. Recent advances in the synthesis of 2,3-fused quinazolinones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis and antibacterial activities of quinazolin-4(3h)-one, 2-methyl-4(3h)-quinazolinone and 2–phenyl-4(3h)-quinazolinone | International Journal of Biological and Pharmaceutical Sciences Archive [ijbpsa.com]
• 11. 2-Fluoro-6-methoxybenzoic acid | C8H7FO3 | CID 2737360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. CN118271177B - Production process of 2-fluoro-3-nitrobenzoic acid - Google Patents [patents.google.com]

Application Note: Strategies for the Successful Amide Coupling of 2-Fluoro-6-methoxy-3-nitrobenzoic acid

Abstract

The synthesis of amide derivatives from 2-Fluoro-6-methoxy-3-nitrobenzoic acid presents a significant synthetic challenge due to a combination of severe steric hindrance and profound electronic deactivation. The presence of two ortho-substituents (fluoro and methoxy) sterically shields the carboxylic acid, while the potent electron-withdrawing nitro and fluoro groups reduce the nucleophilicity of the carboxylate. Standard amide coupling conditions often result in low conversion or reaction failure. This application note provides a detailed guide for researchers, scientists, and drug development professionals on selecting and optimizing robust coupling conditions for this and structurally related challenging substrates. We present a comparative analysis of high-reactivity coupling reagents and the classic acid chloride activation route, complete with detailed, step-by-step protocols and troubleshooting advice.

The Synthetic Challenge: Substrate Analysis

A successful amide coupling strategy for 2-Fluoro-6-methoxy-3-nitrobenzoic acid must address two primary obstacles inherent to its structure:

• Steric Hindrance: The carboxylic acid is flanked by fluoro and methoxy groups at the C2 and C6 positions. This 2,6-disubstitution creates a sterically congested environment around the reaction center, impeding the approach of both the activating agent and the amine nucleophile. Many common coupling methods fail under such conditions.[1][2][3]

• Electronic Deactivation: The aromatic ring is substituted with two powerful electron-withdrawing groups: a nitro group at C3 and a fluoro group at C2. These groups inductively decrease the electron density of the carboxyl group, making the carbonyl carbon less electrophilic and slowing the rate of activation.

Conventional coupling reagents like dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with additives like HOBt are often insufficient to overcome this combination of adverse effects, leading to sluggish or failed reactions.[4][5][6] Therefore, more potent strategies are required.

Strategic Approaches to Coupling

Two primary strategies have proven effective for acylating amines with highly hindered and deactivated benzoic acids: the use of modern, high-reactivity coupling reagents or conversion to a highly reactive acid chloride intermediate.

Strategy A: High-Reactivity Uronium/Phosphonium Salt Reagents

Modern coupling reagents, particularly uronium and phosphonium salts, are designed to generate highly reactive activated esters that can overcome significant steric and electronic barriers.[7][8]

• HATU and COMU: O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) and (1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate (COMU) are among the most effective reagents.[7][9][10] HATU forms a highly reactive OAt-ester, and the nitrogen atom in the azabenzotriazole ring can provide anchimeric assistance, accelerating the subsequent aminolysis.[8] COMU is often considered a safer and more efficient alternative, existing in a more reactive uronium form and requiring only one equivalent of base.[7][10]

• T3P® (Propylphosphonic Anhydride): T3P® is a powerful, non-toxic dehydrating agent that efficiently activates carboxylic acids to form a mixed anhydride intermediate.[11][12][13] It is particularly effective for difficult couplings, including those involving sterically hindered substrates, and offers advantages such as high yields, minimal side reactions, and water-soluble byproducts that simplify purification.[11][14][15]

Strategy B: The Acid Chloride Route

For the most challenging substrates where even potent coupling reagents fail, a two-step approach via the acid chloride is a robust alternative. This method involves converting the carboxylic acid to its highly reactive acyl chloride derivative, which then readily reacts with the amine.[16][17][18]

• Activation: Reagents like thionyl chloride (SOCl₂) or oxalyl chloride with a catalytic amount of DMF are commonly used.[19][20][21] For a sterically hindered and deactivated acid like the topic substrate, neat thionyl chloride at elevated temperatures may be necessary to drive the conversion.[19]

• Coupling: The resulting acid chloride is then reacted with the amine, typically in the presence of a non-nucleophilic base (e.g., triethylamine, DIPEA, or pyridine) to scavenge the HCl byproduct.

This method is powerful but can be harsh and may not be suitable for substrates with acid-sensitive functional groups.[16]

Comparative Analysis & Data Presentation

The choice of method depends on the nucleophilicity of the amine partner and the overall sensitivity of the substrate.

Strategy	Reagent(s)	Base	Solvent	Temp.	Pros	Cons/Considerations
A1: Uronium Salt	HATU or COMU (1.1-1.5 eq)	DIPEA or 2,4,6-Collidine (2-3 eq)	DMF, NMP, DMA	RT to 50 °C	High efficiency for hindered substrates; mild conditions; low racemization risk.[8][9]	Higher cost; uronium reagents can guanidinylate the amine if activation is slow.[8]
A2: Phosphonic Anhydride	T3P® (1.5 eq)	Pyridine or DIPEA (2-4 eq)	EtOAc, MeCN, DCM	RT to 80 °C	Excellent for difficult couplings; water-soluble byproducts simplify workup; non-toxic.[11][12][13]	Requires careful handling (moisture sensitive); may require heat for very hindered systems.
B: Acid Chloride	1. SOCl₂ or (COCl)₂/cat. DMF2. Amine	1. None2. Et₃N, Pyridine, or DIPEA (1.1-2.0 eq)	1. Neat or DCM/Toluene2. DCM, THF	1. RT to reflux2. 0 °C to RT	Highest reactivity for unreactive partners.[16][18]	Harsh, potentially incompatible with sensitive groups; safety precautions needed for reagents.[19]

Experimental Protocols

Mandatory Safety Note: All experiments should be conducted in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: HATU-Mediated Coupling (First-Line Approach)

This protocol is recommended as the initial method due to its high success rate with challenging substrates under relatively mild conditions.[5][9]

Workflow Diagram:

Caption: Workflow for HATU-mediated amide coupling.

Materials:

• 2-Fluoro-6-methoxy-3-nitrobenzoic acid (1.0 equiv)

• Amine (1.0 - 1.2 equiv)

• HATU (1.1 - 1.3 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard workup and purification reagents (EtOAc, LiCl solution, NaHCO₃ solution, brine, Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Fluoro-6-methoxy-3-nitrobenzoic acid (1.0 equiv) and the desired amine (1.1 equiv).

• Dissolve the solids in anhydrous DMF (approx. 0.1 M concentration relative to the acid).

• Cool the solution to 0 °C in an ice bath.

• Add DIPEA (2.5 equiv) dropwise while stirring.

• Add HATU (1.2 equiv) portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, gentle heating (40-50 °C) can be applied.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Acid Chloride Formation and Coupling

This protocol is a robust alternative for highly unreactive amines where Protocol 1 fails.

Mechanism Overview:

Caption: Two-step amide synthesis via an acid chloride intermediate.

Materials:

• 2-Fluoro-6-methoxy-3-nitrobenzoic acid (1.0 equiv)

• Thionyl chloride (SOCl₂) (excess, used as solvent) or Oxalyl Chloride (2.0 equiv)

• Catalytic DMF (for oxalyl chloride method)

• Amine (1.1 equiv)

• Triethylamine (Et₃N) or DIPEA (1.5 equiv)

• Anhydrous Dichloromethane (DCM) or Toluene

Procedure:

Step 1: Acid Chloride Formation

• Place 2-Fluoro-6-methoxy-3-nitrobenzoic acid (1.0 equiv) in a round-bottom flask equipped with a reflux condenser and gas outlet bubbler (to trap HCl and SO₂).

• Add thionyl chloride (5-10 equiv, can be used as solvent) and gently reflux the mixture for 2-4 hours, or until gas evolution ceases.

• Carefully remove the excess thionyl chloride under reduced pressure (co-evaporating with toluene can help remove final traces). The resulting crude acid chloride is typically used immediately without further purification.

Step 2: Amide Formation

• Dissolve the crude acid chloride from Step 1 in anhydrous DCM.

• In a separate flask, dissolve the amine (1.1 equiv) and Et₃N (1.5 equiv) in anhydrous DCM.

• Cool the amine solution to 0 °C in an ice bath.

• Slowly add the acid chloride solution dropwise to the stirred amine solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction by adding water. Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Troubleshooting

• Low Conversion with HATU: If the reaction stalls, consider increasing the temperature to 40-50 °C. Alternatively, switching to a more potent reagent like COMU or moving to the T3P® or acid chloride protocol may be necessary.[9] For some electron-deficient amines, elevated temperatures may be required regardless of the coupling agent.[5][6]

• Anhydride Formation with (COCl)₂: If anhydride formation is observed during acid chloride synthesis, ensure the reaction is completely anhydrous. Using neat thionyl chloride at reflux is often more effective for deactivated acids than oxalyl chloride/DMF at room temperature.[19]

• Difficult Purification: The byproducts from T3P® are water-soluble, which can significantly simplify the workup compared to uronium/phosphonium salts.[11][12] If purification is challenging after a HATU/COMU reaction, ensure the aqueous washes (especially with LiCl for DMF removal) are thorough.

Conclusion

The successful amide coupling of 2-Fluoro-6-methoxy-3-nitrobenzoic acid requires a departure from standard protocols. High-reactivity coupling reagents such as HATU, COMU, and T3P® represent the most efficient and mild first-line strategies. For particularly unreactive systems, the classic two-step conversion via the acid chloride remains a highly reliable, albeit harsher, alternative. By carefully selecting the activation strategy based on the properties of the amine coupling partner and adhering to the detailed protocols, researchers can effectively synthesize amide derivatives of this challenging substrate.

References

• Coupling Reagents. Aapptec Peptides. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Center for Biotechnology Information (PMC).[Link]

• T3P® (propylphosphonic anhydride) mediated conversion of carboxylic acids into acid azides and one-pot. CORE.[Link]

• WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. AMRI.[Link]

• Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. ResearchGate.[Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents. SciSpace.[Link]

• T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides. YouTube.[Link]

• Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. National Center for Biotechnology Information (PMC).[Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. National Center for Biotechnology Information (PMC).[Link]

• Propylphosphonic Anhydride (T3P®) as Coupling Reagent for Solid-Phase Peptide Synthesis. Spiral.[Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem.[Link]

• A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. ResearchGate.[Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ACS Publications.[Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.[Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• Amide synthesis by acylation. Organic Chemistry Portal.[Link]

• Tips and tricks for difficult amide bond formation?. Reddit.[Link]

• The Synthesis of Sterically Hindered Amides. CHIMIA.[Link]

• The Synthesis of Sterically Hindered Amides. ResearchGate.[Link]

• Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate raw material. WIPO Patentscope.[Link]

• Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Omega.[Link]

• Synthesis method of 2 - methyl -3 - fluoride - 6 -nitrobenzoic acid. Patsnap.[Link]

• The synthesis of sterically hindered amides. PubMed.[Link]

• One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. SpringerOpen.[Link]

• Synthesis method of anti-cancer drug intermediate methyl 2-fluoro-3-aminobenzoate. Patsnap.[Link]

• Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. National Center for Biotechnology Information (PMC).[Link]

• Acid chloride Formation. Reddit.[Link]

• Protecting-group-free mechanosynthesis of amides from hydroxycarboxylic acids: application to the synthesis of imatinib. RSC Publishing.[Link]

• THE REACTIONS OF ALIPHATIC ACID CHLORIDES. Sciencemadness.org.[Link]

Sources

• 1. chimia.ch [chimia.ch]
• 2. researchgate.net [researchgate.net]
• 3. The synthesis of sterically hindered amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. Peptide Coupling Reagents Guide [sigmaaldrich.com]
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• 11. T3P Brochure | AMRI [amri.staging.ribbitt.com]
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• 17. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 21. reddit.com [reddit.com]

Application Note: Recrystallization Solvents for Purifying 2-Fluoro-6-methoxy-3-nitrobenzoic Acid

This Application Note is designed for researchers and process chemists requiring high-purity 2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS: 1227618-93-6 / Analogous derivatives). The protocol emphasizes impurity rejection (regioisomers and inorganic salts) and polymorph control.

Introduction & Chemical Context

2-Fluoro-6-methoxy-3-nitrobenzoic acid is a densely functionalized aromatic scaffold often used as a building block for kinase inhibitors (e.g., PI3K inhibitors). Its purification presents specific challenges due to its "push-pull" electronic structure:

• 3-Nitro Group (EWG): Increases acidity and polarity.

• 6-Methoxy Group (EDG): Increases lipophilicity and electron density, often leading to "oiling out" phenomena during cooling.

• 2-Fluoro Group: Induces strong lattice energy effects but minimal solubility changes compared to hydrogen.

Common Impurity Profile:

• Regioisomers: 2-Fluoro-6-methoxy-5-nitrobenzoic acid (from non-selective nitration).

• Precursors: 2-Fluoro-6-methoxybenzoic acid (unreacted starting material).

• Inorganic Salts: Nitrate/Sulfate salts trapped in the crude filter cake.

Solvent Selection Strategy

Based on the solubility parameters of nitro-alkoxy-benzoic acids, three solvent systems are recommended. The choice depends on the dominant impurity type.[1]

Table 1: Recommended Solvent Systems

System Class	Solvent Mixture	Role	Mechanism of Action	Recommended For
Primary (Standard)	Ethanol / Water (95:5 to 70:30)	Universal Purification	Temperature-Dependent Solubility: High solubility in hot EtOH; sharp decrease upon adding water/cooling.	General crude; Removal of inorganic salts and trace starting material.
Secondary (Isomer Rejection)	Toluene (Pure)	Isomer Separation	Pi-Stacking Selectivity: Toluene interacts differently with nitro-isomers, often solubilizing the ortho-impurities while precipitating the target.	Removing regioisomers (e.g., 5-nitro isomer); Samples prone to oiling out in water.
Tertiary (Lipophilic)	Ethyl Acetate / Heptane	Polarity Adjustment	Gradient Polarity: Dissolves the target but rejects highly polar tars or highly non-polar dimers.	Final polishing; Removing colored oxidation byproducts.

Detailed Experimental Protocol

Safety Warning: Nitro-aromatics can be energetic. Ensure thermal stability data (DSC) is reviewed before heating large quantities. Work in a fume hood.

Phase A: Solubility Screening (Small Scale)

Before committing the bulk batch, validate the solvent system.

• Place 100 mg of crude solid in a test tube.

• Add 0.5 mL of Solvent A (e.g., Ethanol).

• Heat to boiling (using a heat block).

  • If insoluble: Add solvent in 0.1 mL increments until dissolved.

  • If soluble at RT: Solvent is too strong; try a less polar solvent (Toluene) or use an anti-solvent method.

• Cool slowly to RT, then to 0°C. Observe crystal habit (needles vs. amorphous) and yield.

Phase B: Production Protocol (Ethanol/Water System)

This protocol assumes a standard synthesis batch containing ~5-10% impurities.

Step 1: Dissolution[2][3][4][5]

• Charge crude 2-Fluoro-6-methoxy-3-nitrobenzoic acid into a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Add Ethanol (95%) at a ratio of 5 mL per gram of solid.

• Heat the mixture to reflux (approx. 78°C) with stirring.

• Checkpoint: If the solid does not dissolve completely after 15 minutes at reflux, add more Ethanol in 10% volume increments .

  • Note: If a small amount of dark solid remains insoluble, these are likely inorganic salts or polymerized tars. Do not add infinite solvent.[2][6]

Step 2: Hot Filtration (Critical for Purity)

• While maintaining the solution at boiling temperature, filter through a pre-heated glass frit or Celite pad to remove insoluble mechanical impurities.

• Tip: Rinse the filter cake with a small volume of hot ethanol to recover trapped product.

Step 3: Crystallization & Anti-Solvent Addition

• Return the filtrate to the heat source and bring back to a gentle boil.

• Slowly add Deionized Water (warm, ~50°C) dropwise via an addition funnel.

• The Cloud Point: Continue adding water until a faint, persistent turbidity (cloudiness) is observed.

• Add a few drops of Ethanol to clear the solution (make it just undersaturated).

• Remove from heat.[6]

Step 4: Controlled Cooling (Seeding)

• Allow the flask to cool to room temperature slowly (over 2-3 hours).

  • Anti-Oiling Measure: At ~60°C, add a seed crystal of pure product if available. This prevents the "oiling out" often caused by the methoxy group.

• Once at room temperature, transfer to an ice-water bath (0-4°C) for 1 hour to maximize yield.

Step 5: Isolation and Drying[4][7]

• Filter the crystals using vacuum filtration (Buchner funnel).

• Wash: Wash the filter cake with cold Ethanol/Water (1:1 mixture) . Do not use pure ethanol, as it will redissolve the product.

• Dry: Dry in a vacuum oven at 45°C for 12 hours. (Avoid high temps >80°C initially to prevent decarboxylation or melting if solvated).

Analytical Validation

To ensure the protocol is self-validating, perform the following checks:

• HPLC Purity: Target >99.5% area. (Mobile Phase: ACN/Water + 0.1% TFA).

• 1H NMR: Verify the integration of the Methoxy singlet (~3.9 ppm) vs. Aromatic protons.

• Melting Point: A sharp range (e.g., < 2°C variation) indicates high purity. Broad ranges suggest isomeric contamination.

Process Workflow Diagram

Figure 1: Decision-tree workflow for the purification of 2-Fluoro-6-methoxy-3-nitrobenzoic acid, highlighting critical checkpoints for solubility and turbidity.

Troubleshooting "Oiling Out"

The methoxy group can cause the compound to separate as an oil rather than a crystal, trapping impurities.

• Cause: Cooling too fast or adding too much water (anti-solvent) while hot.

• Solution:

  • Re-heat until the oil dissolves.

  • Add more solvent (Ethanol) to increase solubility.

  • Cool very slowly with vigorous stirring.

  • Scratch the glass side of the flask or add a seed crystal immediately upon turbidity.

References

• Zhang, X., & Chen, J. (2018). Solubilities of benzoic acid and its nitro-derivatives in pure solvents. Journal of Chemical Research. Retrieved from [Link]

• University of Rochester. (n.d.). Tips and Tricks: Recrystallization Solvents. Department of Chemistry. Retrieved from [Link]

• PubChem. (2023). 2-Fluoro-6-nitrobenzoic acid Compound Summary. National Library of Medicine. Retrieved from [Link]

• MDPI. (2022).[8] Controlling the Polymorphic Outcome of 2,6-Dimethoxybenzoic Acid Crystallization. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. CN105523921A - Method for preparing 2,3-difluoro-6-methoxybenzoic acid - Google Patents [patents.google.com]
• 5. Page loading... [wap.guidechem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. 2-Chloro-6-fluoro-3-nitro-benzoic acid synthesis - chemicalbook [chemicalbook.com]
• 8. 5-Fluoro-2-methoxy-3-nitrobenzoic acid 151793-22-5 [sigmaaldrich.com]

Application Note: Divergent Synthesis of Bioactive Heterocycles from 2-Fluoro-6-methoxy-3-nitrobenzoic Acid

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic utilization of 2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS 2386633-76-5 / Analogous scaffolds) as a high-value linchpin for synthesizing fused nitrogen heterocycles.[1]

[1]

Part 1: Strategic Overview & Chemical Logic

The "Linchpin" Scaffold

2-Fluoro-6-methoxy-3-nitrobenzoic acid represents a "privileged" synthon in drug discovery due to its dense functionalization.[1] Its utility stems from the electronic push-pull relationship between its substituents, enabling orthogonal reaction pathways that are difficult to achieve with simpler benzoic acids.[1]

Mechanistic Advantages:

• Hyper-Activated

  Center (C-2): The fluorine atom at position 2 is electronically activated by two strong electron-withdrawing groups (EWGs): the nitro group at C-3 and the carboxyl group at C-1.[1] This makes the C-2 position exceptionally susceptible to Nucleophilic Aromatic Substitution ( ) under mild conditions, allowing for the introduction of diverse amines without transition metal catalysis.

• Latent Nucleophile (C-3): The nitro group serves as a masked amino group.[1] Post-

  , it can be chemoselectively reduced to an aniline, unlocking 1,2-diamine chemistry essential for benzimidazole or quinoxaline formation.[1]

• Solubility & Metabolic Handle (C-6): The methoxy group improves solubility in organic solvents compared to the bare nitro-benzoic acid and serves as a metabolic handle (potential for O-demethylation in vivo).[1]

Divergent Synthetic Pathways

The workflow bifurcates based on the initial nucleophile employed:

• Pathway A (Benzimidazoles):

  with primary amines Nitro Reduction Cyclization.[1]

• Pathway B (Quinazolinones): Amide coupling (C-1)

  (C-2) Cyclization; OR with Ammonia Cyclization.[1]

Part 2: Experimental Protocols

Protocol A: Synthesis of 1-Substituted-4-Methoxy-7-Nitro-1H-Benzimidazoles

Target Application: Kinase Inhibitors, Antiviral Agents[1]

Step 1: Regioselective Displacement

Objective: Displace the C-2 fluorine with a primary amine (

) while preserving the carboxylic acid and nitro groups.[1]

• Reagents: 2-Fluoro-6-methoxy-3-nitrobenzoic acid (1.0 equiv), Primary Amine (1.1 equiv),

  (2.5 equiv).[1]

• Solvent: DMF or NMP (anhydrous).[1]

• Conditions:

  • Dissolve the benzoic acid derivative in DMF (0.5 M concentration).

  • Add

    and stir at RT for 15 mins to form the carboxylate salt (prevents side reactions).

  • Add the primary amine dropwise.[1]

  • Heat to 60°C for 4–6 hours. Note: Higher temperatures (>100°C) may cause decarboxylation.[1]

  • Workup: Pour into ice-water. Acidify with 1N HCl to pH 3–4. The product (2-amino-substituted benzoic acid) typically precipitates as a yellow/orange solid.[1] Filter and dry.[1]

Step 2: Nitro Reduction & In-Situ Cyclization

Objective: Reduce the C-3 nitro group to an amine, generating a 1,2-diamine motif that spontaneously or catalytically cyclizes with the C-1 carboxyl group (or added aldehyde).[1]

• Reagents: Iron powder (5 equiv),

  (5 equiv), Formic Acid (solvent/reactant).

• Protocol:

  • Suspend the Step 1 product in Formic Acid (acting as both solvent and C1 source for cyclization).[1]

  • Add Iron powder and

    .[1]

  • Reflux (100°C) for 12 hours.

  • Mechanism: The nitro group reduces to the amine.[1][2][3] The adjacent secondary amine (from Step 1) and the newly formed primary amine condense with formic acid to close the imidazole ring.[1]

  • Purification: Filter off iron residues. Concentrate filtrate.[1] Neutralize with

    .[1] Extract with EtOAc.[1][4]

Protocol B: Synthesis of 5-Methoxy-8-Nitroquinazolin-4(3H)-ones

Target Application: EGFR Inhibitors, Antibiotics[1]

Step 1: Acid Chloride Formation & Amide Coupling

Objective: Convert C-1 acid to an amide to set up the quinazoline "right-hand" side.[1]

• Reagents: Thionyl Chloride (

  ), Cat.[1] DMF, Aniline derivative ( ).[1][5]

• Protocol:

  • Suspend starting material in Toluene.[1] Add

    (3 equiv) and 1 drop DMF.[1] Reflux 2h until clear (Acid Chloride formation).[1] Concentrate to remove excess .[1]

  • Redissolve residue in DCM.[1] Add Aniline (1.0 equiv) and

    (2.0 equiv) at 0°C. Stir to RT.

  • Result: 2-Fluoro-6-methoxy-3-nitro-N-phenylbenzamide.[1]

Step 2: Cyclization via Amidine Formation

Objective: Displace C-2 Fluorine with Ammonia/Amine equivalent and close the ring.[1]

• Reagents: Ammonia (7N in MeOH) or Urea.[1]

• Protocol:

  • Take the amide from Step 1.[1] Dissolve in DMSO.

  • Add Ammonia (excess) or Urea (5 equiv).[1]

  • Heat to 120°C in a sealed tube.

  • Mechanism: The ammonia displaces the C-2 Fluorine (

    ).[1] The resulting amine attacks the amide carbonyl (intramolecular condensation) to form the Quinazolinone core.[1]

Part 3: Data Summary & Visualization[1]

Table 1: Comparative Reactivity of C-2 Fluorine

Electrophile	Nucleophile	Conditions	Yield (%)	Product Type
2-F-3-NO2-Benzoic Acid	Benzylamine	, DMF, 60°C	88%	Intermediate
2-F-3-NO2-Benzoic Acid	Aniline	, DMSO, 100°C	65%	Intermediate
2-F-3-NO2-Benzamide	Ammonia	DMSO, 120°C	72%	Quinazolinone

Visual Pathway (DOT Diagram)

Figure 1: Divergent synthetic pathways from the parent scaffold to Benzimidazole and Quinazoline cores.[1][4]

Part 4: Critical Troubleshooting & Safety

• Regioselectivity Check: Always verify the

  product by -NMR. The loss of the Fluorine coupling signal (doublet/multiplet) and the appearance of the NH signal are diagnostic.[1]

• Decarboxylation Risk: The electron-deficient ring makes the carboxylic acid prone to thermal decarboxylation.[1] Do not exceed 80°C during the initial

  step on the free acid.[1] If higher temperatures are required, convert to the Methyl Ester first.[1]

• Safety: Nitro-aromatics are potentially explosive when dry or subjected to shock.[1] Handle intermediates in solution whenever possible.

References

• Guidechem. (2023).[1] Synthesis of Idelalisib analogs from 2-fluoro-6-nitrobenzoic acid. Retrieved from

• Frontiers in Chemistry. (2018). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Retrieved from [1]

• Arkivoc. (2014).[1][6] A short review on synthetic strategies towards quinazoline based anticancer drugs. Retrieved from

• National Institutes of Health (PMC). (2013).[1] Quinazoline derivatives: synthesis and bioactivities. Retrieved from [1]

• BLD Pharm. (2023).[1] Product Data: 2-Fluoro-6-methoxy-3-nitrobenzoic acid.[1][7] Retrieved from [1]

Sources

• 1. 2-(Methoxycarbonyl)-3-nitrobenzoic acid | CymitQuimica [cymitquimica.com]
• 2. Amine Reactivity [www2.chemistry.msu.edu]
• 3. nbinno.com [nbinno.com]
• 4. 500912-12-9|2-Fluoro-6-methoxybenzoyl chloride| Ambeed [ambeed.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. researchgate.net [researchgate.net]
• 7. 2386633-76-5|2-Fluoro-6-methoxy-3-nitrobenzoic acid|BLD Pharm [bldpharm.com]

Application Note: Optimization of Reaction Temperature for the Nitration of 2-Fluoro-6-Methoxybenzoic Acid

Part 1: Executive Summary & Core Directive

Objective: To define the optimal reaction temperature and protocol for the regioselective nitration of 2-fluoro-6-methoxybenzoic acid to synthesize 2-fluoro-6-methoxy-3-nitrobenzoic acid .

The "Optimal" Definition: For this specific substrate, "optimal" is defined as the temperature window that maximizes the yield of the 3-nitro isomer while suppressing:

• Dinitration: Caused by thermal runaway or excess reagent.

• Demethylation/Oxidation: The methoxy group is susceptible to oxidative cleavage by nitric acid at temperatures >40°C.

• Decarboxylation: Possible under forcing conditions.

Recommendation: The reaction must be initiated at 0°C to 5°C (ice-salt bath) to control the immediate exotherm. The reaction should then be allowed to warm to 20°C - 25°C (Room Temperature) for 1–2 hours to ensure complete conversion. Do not exceed 30°C.

Part 2: Scientific Integrity & Logic (Mechanistic Insight)

Substrate Analysis & Regiochemistry

The nitration of 2-fluoro-6-methoxybenzoic acid is governed by the competing directing effects of three substituents. Understanding these electronic vectors is crucial for predicting the major isomer and explaining the need for strict temperature control.

• -OMe (Methoxy, C6): Strong activator, ortho/para director. Directs electrophiles to C5 (ortho) and C3 (para).

• -F (Fluoro, C2): Weak deactivator, ortho/para director. Directs electrophiles to C3 (ortho) and C5 (para).

• -COOH (Carboxyl, C1): Moderate deactivator, meta director. Directs electrophiles to C3 and C5 .

Conclusion: All three groups cooperatively direct the incoming nitronium ion (

) to positions C3 and C5 . However, the C3 position is electronically favored because it is para to the strongest activating group (methoxy). Additionally, the C5 position is sterically crowded (flanked by the bulky methoxy group), whereas C3 is flanked by the smaller fluorine atom.

Target Product: 2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS: 2386633-76-5).[1][2][3][4]

Mechanistic Diagram

The following diagram illustrates the electronic directing effects and the formation of the major 3-nitro isomer.

Caption: Electronic directing effects favoring the formation of the 3-nitro isomer.

Part 3: Experimental Protocol

Materials & Equipment

• Substrate: 2-Fluoro-6-methoxybenzoic acid (>98% purity).

• Acids: Sulfuric acid (

  , 98%), Nitric acid ( , 65-70% or fuming 90% if substrate is unreactive, but 70% is usually sufficient for activated anisoles).

• Solvent: Dichloromethane (DCM) or neat sulfuric acid (preferred for scale-up).

• Equipment: 3-neck round bottom flask, internal thermometer, addition funnel, ice-salt bath (-10°C capacity).

Step-by-Step Procedure

Step 1: Preparation of Nitrating Mixture (The "Mixed Acid")

• In a separate beaker, cool 5.0 equivalents of Conc.

  to 0°C.

• Slowly add 1.05 equivalents of Conc.

  dropwise.

• Stir for 15 minutes. Note: Pre-mixing generates the active nitronium species (

  ) and dissipates the heat of hydration before contact with the substrate.

Step 2: Substrate Dissolution

• Charge the reaction vessel with 2-fluoro-6-methoxybenzoic acid (1.0 eq).

• Add Conc.[5]

  (5–10 volumes relative to substrate mass) as the solvent.

• Cool the mixture to 0°C using an ice-salt bath. Ensure internal temperature is < 5°C.

Step 3: Controlled Addition (Critical Step)

• Add the pre-cooled Nitrating Mixture dropwise to the substrate solution.

• Monitor Temperature: The rate of addition must be controlled so the internal temperature never exceeds 10°C .

  • Why? Exceeding 10°C during addition causes localized hot spots, leading to dinitration impurities that are difficult to separate.

• After addition is complete, stir at 0°C for 30 minutes.

Step 4: Reaction Completion

• Remove the ice bath.

• Allow the reaction to warm slowly to Room Temperature (20°C – 25°C) .

• Stir for 1–2 hours.

• In-Process Control (IPC): Monitor by HPLC or TLC. Look for the disappearance of the starting material peak.

  • If starting material remains: Do not heat. Add a small aliquot (0.1 eq) of additional

    and stir longer at RT. Heating >40°C risks oxidizing the methoxy group.

Step 5: Quench & Isolation

• Pour the reaction mixture slowly onto crushed ice (approx. 10x weight of acid). Caution: Strong exotherm.

• Stir vigorously until the ice melts. The product should precipitate as a solid.

• Filter the solid using a Büchner funnel.

• Wash the cake with cold water (3x) to remove residual acid.

• Purification: Recrystallize from Ethanol/Water or Methanol if necessary to remove trace isomers.

Workflow Diagram

Caption: Experimental workflow for the controlled exothermic nitration.

Part 4: Data Summary & Troubleshooting

Temperature Effects Table

Temperature Zone	Effect on Reaction	Risk Factor
< 0°C	Reaction is sluggish; accumulation of unreacted .	Safety Risk: Sudden exotherm upon warming if accumulation occurs.
0°C – 10°C	Optimal. Kinetic control favors mono-nitration at C3.	Minimal.
20°C – 25°C	Necessary for completion (thermodynamic push).	Low, provided addition was done cold.
> 40°C	Loss of regioselectivity; formation of 3,5-dinitro species.	High: Oxidation of methoxy group; lower yield.

Troubleshooting Guide

• Issue: Formation of "tar" or dark oil.

  • Cause: Oxidation of the methoxy ring due to high temperature or lack of cooling during addition.

  • Solution: Repeat with stricter temperature control (<5°C during addition).

• Issue: Low Yield.

  • Cause: Solubility issues in H2SO4 or incomplete quenching (product lost in filtrate).

  • Solution: Ensure complete precipitation on ice; adjust pH to ~1-2 if the product is slightly soluble (though nitrobenzoic acids are generally insoluble in water).

• Issue: Mixture of isomers.

  • Cause: Temperature spikes.

  • Solution: Recrystallize from Ethanol/Water. The 3-nitro isomer is typically less soluble than the 5-nitro minor isomer.

Part 5: References

• BenchChem. Managing exothermic reactions in the nitration of substituted benzoic acids. (General protocol for activated benzoic acids).

• ChemicalBook. Synthesis of 2-chloro-6-fluoro-3-nitrobenzoic acid. (Analogous substrate showing 0°C -> RT protocol).

• BLD Pharm. Product Entry: 2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS 2386633-76-5).[1][2][3][4] (Verification of target compound existence).

• Truman State University ChemLab. Nitration of Benzoic Acid to Produce 3-Nitrobenzoic Acid. (Foundational EAS methodology).

• University of Southampton. Continuous flow nitration of benzoic acid derivatives. (Data on temperature effects on selectivity).

Sources

• 1. 1820639-38-0|6-Fluoro-2-hydroxy-3-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 2. 1263283-00-6|Methyl 4-fluoro-2-hydroxy-3-nitrobenzoate|BLD Pharm [bldpharm.com]
• 3. 2-Fluoro-4-hydroxy-3-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 4. 2386633-76-5|2-Fluoro-6-methoxy-3-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

improving yield of 2-Fluoro-6-methoxy-3-nitrobenzoic acid synthesis

Technical Support Center: 2-Fluoro-6-methoxy-3-nitrobenzoic Acid Synthesis

Executive Summary: The Regioselectivity Challenge

The synthesis of 2-Fluoro-6-methoxy-3-nitrobenzoic acid is notoriously difficult due to the competing directing effects on the benzene ring. The primary yield-killer in this synthesis is regioselectivity .

If you are attempting the direct nitration of 2-fluoro-6-methoxybenzoic acid, you are likely encountering a mixture of the 3-nitro (desired) and 5-nitro (undesired) isomers, often in a frustrating 60:40 or 70:30 ratio. Separation of these isomers requires tedious fractional crystallization or chromatography, drastically reducing isolated yield.

This guide presents two protocols:

• Protocol A (The "Gold Standard"): A Nucleophilic Aromatic Substitution (

  ) route using a difluoro precursor. This method guarantees regiochemistry and offers the highest yield (>85%).

• Protocol B (Legacy Optimization): Troubleshooting the direct nitration route for users restricted to specific starting materials.

Pathway Analysis & Logic

The following diagram illustrates why Protocol A is chemically superior to Protocol B.

Caption: Comparison of Direct Nitration (Route B) vs. SnAr Displacement (Route A). Route A avoids isomer formation entirely.

Protocol A: The High-Yield Solution ( Route)

Concept: Instead of trying to force a nitro group into a crowded position, we start with the nitro group already in place and use Nucleophilic Aromatic Substitution (

) to introduce the methoxy group.

Starting Material: 2,6-Difluoro-3-nitrobenzoic acid [1].[1][2] Mechanism: The nitro group at position 3 activates the fluorine atoms at positions 2 (ortho) and 6 (para). Nucleophilic attack by methoxide occurs preferentially at the C6 position (para) due to steric hindrance at C2 (sandwiched between -COOH and -NO2).

Step-by-Step Methodology

Parameter	Specification	Rationale
Reagents	Sodium Methoxide (NaOMe) in Methanol	Use anhydrous MeOH to prevent hydrolysis.
Stoichiometry	2.2 - 2.5 equivalents NaOMe	1 eq neutralizes the -COOH; 1.1-1.5 eq effects the substitution.
Temperature	0°C to 20°C	CRITICAL: Higher temps (>40°C) may cause bis-substitution (replacing both fluorines).
Concentration	0.5 M to 1.0 M	Moderate dilution controls exotherm.

Workflow:

• Dissolution: Dissolve 2,6-Difluoro-3-nitrobenzoic acid in anhydrous methanol under

  atmosphere.

• Cooling: Cool the solution to 0°C using an ice/salt bath.

• Addition: Add NaOMe solution (25% in MeOH) dropwise over 30-60 minutes. Do not allow temperature to exceed 5°C during addition.

• Reaction: Allow to warm to Room Temperature (20-25°C) and stir for 4-6 hours. Monitor by HPLC/TLC.[3]

  • Checkpoint: Disappearance of starting material. If reaction stalls, heat mildly to 35°C, but watch for bis-methoxy impurity.

• Quench: Cool to 0°C. Acidify with 1N HCl to pH 1-2. The product will precipitate.[3][4]

• Isolation: Filter the solid, wash with cold water, and dry.[4]

Expected Yield: 85-95% Purity: >98% (Regio-isomer free)

Protocol B: Optimization of Direct Nitration (Legacy)

If you are forced to use 2-Fluoro-6-methoxybenzoic acid as your starting material, you must optimize for kinetic control to favor the 3-nitro position.

The Problem: The -OMe group (C6) directs to C5 (ortho) and C3 (para). The -F group (C2) directs to C3 (ortho) and C5 (para). Both positions are electronically activated. C3 is sterically crowded, naturally favoring the undesired C5 isomer [2].

Troubleshooting the Nitration

Q1: I am getting 40% of the 5-nitro isomer. How do I reduce this?

• Solution: Lower the temperature. Run the reaction at -10°C to -5°C .

• Mechanism: Lower temperatures favor the kinetic product. While C5 is less hindered, the electronic activation at C3 (ortho to Fluorine, para to Methoxy) is slightly stronger. Extreme cold can help "lock" the regioselectivity, though it will slow the rate significantly.

Q2: The reaction turns into a black tar.

• Cause: The methoxy group makes the ring electron-rich and prone to oxidation by nitric acid.

• Fix:

  • Use Acetic Anhydride as a co-solvent to mitigate oxidation.

  • Pre-mix your nitrating agent (HNO3/H2SO4) and cool it before adding it to the substrate solution [3].[3] Never add pure HNO3 directly to the solid substrate.

Q3: Can I separate the isomers easily?

• Method: The 3-nitro isomer (target) usually has a higher pKa and different solubility profile due to the "ortho effect" of the nitro group being flanked by -F and -COOH.

• Technique: Try fractional crystallization from Ethanol/Water or Toluene . The less symmetrical 5-nitro isomer often remains in the mother liquor.

FAQ: Common Failure Modes

Q: My product from Protocol A (SnAr) contains a "dimethoxy" impurity.

• Diagnosis: You displaced both fluorine atoms.

• Fix: Your temperature was too high or you used a large excess of NaOMe. Keep the reaction strictly <25°C and limit NaOMe to 2.2 equivalents.

Q: In Protocol A, I see a peak corresponding to "Methyl Ester."

• Diagnosis: Fischer Esterification occurred between the carboxylic acid and the methanol solvent.

• Fix: This is common if the quench is done with strong acid in warm methanol.

  • Prevention:[4] Hydrolyze the crude mixture with aqueous NaOH before the final acid quench to ensure the ester is saponified back to the acid.

Q: Why not use 2-Fluoro-3-nitrobenzoic acid and methoxylate it?

• Reason: Without the second fluorine at C6, you would have to displace a hydrogen atom (impossible via standard SnAr) or displace a different leaving group. The 2,6-difluoro scaffold is unique because the C6-Fluorine acts as a specific "placeholder" for the methoxy group [4].

References

• PubChem. (2025).[1] 2,6-Difluoro-3-nitrobenzoic acid | C7H3F2NO4.[1] National Library of Medicine. Link

• BenchChem. (2025).[3] Technical Support: Improving Regioselectivity in the Nitration of Benzoic Acid Derivatives. Link

• Truman State University ChemLab. (n.d.). Nitration of Benzoic Acid to Produce 3-Nitrobenzoic Acid. Link

• Ningbo Inno Pharmchem. (2024).[2] The Strategic Advantage of Utilizing 2,6-Difluoro-3-nitrobenzoic Acid in Organic Synthesis. Link

Sources

• 1. 2,6-Difluoro-3-nitrobenzoic acid | C7H3F2NO4 | CID 302629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemlab.truman.edu [chemlab.truman.edu]

Technical Support Center: Purification of 2-Fluoro-6-methoxy-3-nitrobenzoic Acid

Ticket ID: #PUR-2F6M-3NO2 Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Subject: Resolution of Regioisomers and Purification Protocols

Executive Summary

You are encountering difficulty separating 2-Fluoro-6-methoxy-3-nitrobenzoic acid (Target) from its regioisomers, most notably 2-Fluoro-6-methoxy-5-nitrobenzoic acid . This is a common challenge in the synthesis of PI3K inhibitors (e.g., Idelalisib intermediates). The directing effects of the fluorine (C2) and methoxy (C6) groups during nitration activate both the C3 and C5 positions, leading to a mixture that is difficult to resolve due to similar pKa values and polarities.

This guide provides a validated workflow to troubleshoot and resolve these separation issues, moving from analytical method development to preparative scale-up.

Module 1: Chromatographic Resolution (Analytical)

The Issue: "My C18 column shows a single broad peak or a 'shoulder' instead of two distinct peaks."

The Science: Standard C18 columns rely primarily on hydrophobic subtraction.[1] Because your target and its isomer differ only by the position of the nitro group, their hydrophobicity is nearly identical. You must exploit

interactions . The nitro group is strongly electron-withdrawing, creating an electron-deficient -system. The position of the nitro group (flanked by Fluorine vs. flanked by Methoxy) alters the accessibility of this -cloud to the stationary phase.

Troubleshooting Protocol:

• Switch Stationary Phase: Replace C18 with a Phenyl-Hexyl or Biphenyl phase. These phases engage in

  stacking with the nitro-aromatic ring. The steric difference between the 3-nitro (flanked by F) and 5-nitro (flanked by OMe) positions significantly changes the interaction strength with the phenyl ligands on the column.

• Mobile Phase Modifier: Use Methanol instead of Acetonitrile. Methanol promotes

  interactions, whereas Acetonitrile (a -acid) can suppress them by competing for the stationary phase.

• pH Control: Maintain pH

  2.5–3.0 using 0.1% Formic Acid. You must suppress the ionization of the carboxylic acid (pKa 3.5). Ionized species (carboxylates) will not retain well on Phenyl phases and will elute in the void volume.

Method Development Decision Tree:

Caption: Logical workflow for optimizing HPLC separation of nitrobenzoic acid regioisomers.

Module 2: Preparative Purification (Scale-Up)

The Issue: "I cannot afford to run kilogram quantities through prep-HPLC. How do I purify the bulk solid?"

The Science: While acid-base extraction is standard for benzoic acids, the pKa difference between the 3-nitro and 5-nitro isomers is likely too small (< 0.2 pH units) for effective separation. Fractional Recrystallization is the gold standard here. The 5-nitro isomer (flanked by the bulky Methoxy group) often disrupts crystal lattice packing more than the 3-nitro isomer, leading to higher solubility in polar protic solvents.

Validated Protocol:

Parameter	Specification	Rationale
Solvent System	Ethanol / Water (95:5 to 80:20)	Nitrobenzoic acids are soluble in hot EtOH but sparingly soluble in water.
Concentration	1g crude / 5-7 mL solvent	High concentration forces the less soluble isomer (Target) out first.
Temperature Ramp	Boil to dissolve, cool to 25°C at 10°C/hour	Rapid cooling traps the impurity. Slow cooling allows lattice discrimination.
Seeding	Required (1% wt pure target)	Prevents "oiling out" (a common issue with low-melting nitro compounds).

Step-by-Step Workflow:

• Dissolve crude solid in boiling Ethanol (minimum volume).

• Add hot water dropwise until persistent turbidity is just observed.

• Add enough boiling Ethanol to just clear the solution.

• Remove from heat and immediately add seed crystals.

• Allow to cool to room temperature undisturbed for 4 hours.

• Filter and wash with ice-cold 50% EtOH/Water.

• Critical Check: Analyze the mother liquor. It should be enriched in the 5-nitro isomer.

Module 3: Structural Confirmation (NMR)

The Issue: "I have two peaks, but I don't know which is the 3-nitro and which is the 5-nitro isomer."

The Science: You cannot rely solely on chemical shift. You must use Scalar Coupling (

) analysis.

• Target (3-nitro): The protons are at positions 4 and 5. They are ortho to each other (

  Hz). Crucially, H4 is meta to the Fluorine at C2.

• Impurity (5-nitro): The protons are at positions 3 and 4. They are ortho to each other. Crucially, H3 is ortho to the Fluorine at C2.

Diagnostic Criteria:

Feature	Target (3-Nitro)	Impurity (5-Nitro)
Proton Neighbors	H4, H5 (Ortho coupling)	H3, H4 (Ortho coupling)
Coupling	Small ( Hz)	Large ( Hz)
Appearance	H4 appears as a doublet of doublets (dd) with small F-splitting.	H3 appears as a doublet of doublets (dd) with wide F-splitting.

FAQ & Troubleshooting

Q: My crystals are coming out as a yellow oil. What is happening? A: This is "oiling out," common when the melting point of the solid is close to the boiling point of the solvent mixture, or if impurities depress the melting point.

• Fix: Re-heat to dissolve the oil. Add a seed crystal at a slightly higher temperature (e.g., 40°C). Agitate gently. Do not cool to 0°C immediately.

Q: Can I use flash chromatography (Silica) instead? A: Silica is often insufficient for separating these isomers because their polarity is dominated by the COOH group. If you must use flash:

• Buffer your silica with 1% Acetic Acid to prevent streaking.

• Use a gradient of Dichloromethane (DCM) and Methanol.

• Pro Tip: Convert the acid to a Methyl Ester (using TMS-Diazomethane), separate the esters (which resolve much better on silica), and then hydrolyze back to the acid.

Q: Why is the 5-nitro isomer formed at all? Isn't position 3 more activated? A: Position 3 is activated by Fluorine (ortho) and Methoxy (para). Position 5 is activated by Methoxy (ortho) and Fluorine (para). Both are electronically favorable. However, Position 3 is sterically "sandwiched" between the Fluorine and the Carboxyl group. Position 5 is less hindered. Reaction temperature control is critical; lower temperatures favor the kinetic product (often the less hindered 5-nitro), while thermodynamic equilibration might favor the 3-nitro depending on the specific conditions.

References

• Agilent Technologies. (2012). Optimizing the Separation of Nitro-aromatics Using Phenyl-Hexyl and C18 Columns. Application Note 5991-0823EN. Link

• University of Massachusetts Amherst. (2010). Recrystallization of Benzoic Acid Derivatives: Solubility Principles and Protocols. Organic Chemistry Lab Manual. Link

• GuideChem. (2023). Synthesis and Purification of 2-Fluoro-6-nitrobenzoic acid derivatives (Idelalisib Intermediates).[2] Technical Data Sheet. Link

• Reich, H. J. (2024). Proton-Fluorine Coupling Constants (

  ). University of Wisconsin-Madison Structure Determination Data. Link

• Royal Society of Chemistry. (2015). NMR Characterization of Polysubstituted Benzoic Acids. ChemSpider Synthetic Pages. Link

Sources

• 1. nacalai.com [nacalai.com]
• 2. guidechem.com [guidechem.com]

Technical Support Center: 2-Fluoro-6-methoxy-3-nitrobenzoic Acid Stability Guide

Topic: Storage Stability of 2-Fluoro-6-methoxy-3-nitrobenzoic acid under Light Role: Senior Application Scientist Context: Technical Support Center Guide

CAS Number: 2386633-76-5 Chemical Formula: C₈H₆FNO₅ Molecular Weight: 215.14 g/mol

Welcome to the technical support repository. This guide addresses the specific stability challenges associated with 2-Fluoro-6-methoxy-3-nitrobenzoic acid , particularly its sensitivity to light and environmental stress. As a nitro-substituted aromatic acid, this compound exhibits distinct photochemical behaviors that require rigorous handling protocols to maintain high purity (>98%) for drug development applications.

Part 1: Immediate Troubleshooting (FAQ)

Q1: My white powder has turned pale yellow/brown after sitting on the benchtop. Is it still usable?

Diagnosis: The color shift indicates photochemical degradation , likely due to the photoreduction of the nitro group (

) to a nitroso ( ) or hydroxylamine intermediate. This is a common failure mode for electron-deficient nitro-aromatics exposed to UV/visible light.

Action Plan:

• Do not use immediately. The degradation products (nitroso-benzoic acids) are potent electrophiles and can interfere with subsequent coupling reactions (e.g., amide bond formation).

• Perform Purity Check: Run an HPLC or LC-MS analysis (see Analytical Validation section).

  • Threshold: If purity is >97% , you may repurify via recrystallization.

  • Threshold: If purity is <95% or the "yellow" impurity peak exceeds 2%, discard the batch for critical biological assays.

Q2: Can I store this compound in clear glass if I wrap it in foil?

Scientific Assessment: While foil provides temporary protection, it is insufficient for long-term storage . Foil wrapping often leaves gaps at the neck/cap, allowing ambient light leakage. Furthermore, clear glass offers no protection against UV-A (320-400 nm), which can penetrate if the foil shifts. Requirement: Always transfer the material to amber borosilicate glass vials for storage.

Q3: The material arrived with a "Cold Chain" label. Must I store it at -20°C?

Guidance: While the compound is chemically stable at room temperature for short durations (days), the "Cold Chain" designation suggests a susceptibility to thermal acceleration of hydrolysis or decarboxylation over months. Recommendation:

• Long-term (>1 month): Store at -20°C to arrest both thermal and photochemical pathways.

• Working Aliquots: Store at 2-8°C in the dark.

Part 2: Storage & Handling Best Practices

To ensure the integrity of 2-Fluoro-6-methoxy-3-nitrobenzoic acid, implement the following "Dark-Cold-Inert" (DCI) protocol.

DCI Storage Protocol

Parameter	Specification	Scientific Rationale
Primary Container	Amber Glass (Type I)	Blocks UV/Vis light <450 nm, preventing nitro-group excitation.
Atmosphere	Argon or Nitrogen	Displaces and moisture. Moisture can catalyze hydrolysis of the methoxy group or decarboxylation.
Temperature	-20°C ± 5°C	Arrhenius kinetics dictate that lowering temp by 10°C roughly halves degradation rates.
Desiccant	Silica Gel / Mol. Sieves	Prevents moisture-mediated ring cleavage or ester hydrolysis (if derivatized).

Part 3: Mechanistic Insight & Visualization

Why is this molecule light-sensitive?

The nitro group at position 3 is the primary chromophore. Upon absorption of UV light (typically 300–400 nm), the nitro group undergoes an

transition. In the presence of abstractable protons (even from solvent or the crystal lattice), this excited state can relax via photoreduction , converting the nitro group to a nitroso species.

Concurrently, the 2-Fluoro and 6-Methoxy substituents create a "push-pull" electronic system. The methoxy group (electron donor) activates the ring, making it more susceptible to secondary oxidation reactions if the nitro group is compromised.

Degradation Pathway Diagram

Figure 1: The primary degradation risk involves the photoreduction of the nitro moiety, leading to colored nitroso intermediates and potential dimerization.

Part 4: Analytical Validation Protocol

If you suspect light exposure, use this self-validating HPLC method to quantify degradation.

Standard Operating Procedure (SOP): Purity Check

Equipment: HPLC with UV-Vis/PDA Detector (e.g., Agilent 1200 / Waters Alliance) Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm)

Method Parameters:

Parameter	Setting
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile (ACN) + 0.1% TFA
Flow Rate	1.0 mL/min
Gradient	5% B to 95% B over 10 min; Hold 2 min.
Detection	254 nm (Aromatic) & 210 nm (Amide/Carboxyl)
Temperature	30°C

Data Interpretation:

• Retention Time (RT): The parent acid will elute relatively early due to the polar carboxylic acid group.

• Impurity Flag: Look for a new peak eluting after the main peak (dimers are more hydrophobic) or significantly before (hydrolysis products).

• Pass Criteria: Main peak area > 98.0%.

Decision Tree for Handling Exposed Samples

Figure 2: Decision logic for determining sample viability following environmental excursion.

References

• Tonnesen, H. H. (2001). Formulation and Stability of Slightly Soluble Drugs. In Photostability of Drugs and Drug Formulations (pp. 112-135). CRC Press.

• ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. Retrieved from [Link]

Technical Support Center: Minimizing Decarboxylation in Nitrobenzoic Acid Synthesis

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals engaged in the synthesis of nitrobenzoic acids. This guide provides in-depth troubleshooting advice and scientifically grounded protocols to address a critical side reaction: decarboxylation. Our focus is to move beyond mere procedural steps, offering a causal understanding that empowers you to optimize your synthesis for higher purity and yield.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental questions surrounding the decarboxylation side reaction during the nitration of benzoic acid.

Q1: What is decarboxylation and why is it a significant problem in nitrobenzoic acid synthesis?

Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂). In the context of synthesizing nitrobenzoic acid via the electrophilic aromatic substitution of benzoic acid, decarboxylation is a parasitic side reaction. Instead of the desired nitration, the parent benzoic acid molecule loses its carboxyl group, forming a benzene intermediate which is then nitrated to produce nitrobenzene. This is highly problematic as it not only consumes the starting material, reducing the theoretical yield, but also introduces a significant nitrobenzene impurity that can be difficult to separate from the desired nitrobenzoic acid product.

Q2: What is the primary mechanism driving this unwanted decarboxylation?

The decarboxylation side reaction is primarily driven by harsh reaction conditions, particularly excessive temperature.[1][2] The nitration of benzoic acid is typically performed in a mixture of concentrated nitric acid and sulfuric acid. Sulfuric acid protonates nitric acid to generate the potent electrophile, the nitronium ion (NO₂⁺).[3][4] However, the strongly acidic medium and the exothermic nature of the nitration can lead to protonation of the carboxyl group, facilitating its elimination as CO₂. This process is significantly accelerated at elevated temperatures.

The competing reactions can be visualized as follows:

Caption: Competing pathways in benzoic acid nitration.

Q3: Which reaction parameters have the most significant impact on decarboxylation?

Temperature is the most critical factor.[5] Exceeding the optimal temperature range dramatically increases the rate of decarboxylation. Other key parameters include the concentration of the acids and the rate of addition of the nitrating mixture. A rapid addition can create localized hot spots, initiating runaway side reactions.[6]

Part 2: Troubleshooting Guides

This section provides specific, actionable advice for common problems encountered during the synthesis.

Guide 1: Issue - Low Yield and High Nitrobenzene Impurity

Q: My post-reaction analysis (TLC, HPLC, or NMR) shows a low yield of nitrobenzoic acid and a significant peak corresponding to nitrobenzene. What is the most likely cause?

A: The presence of nitrobenzene is a definitive sign that substantial decarboxylation has occurred. The most common culprit is a loss of temperature control during the reaction.[6] The nitration of aromatic compounds is a highly exothermic process. If this heat is not effectively dissipated, the internal temperature of the reaction mixture can rise sharply, favoring the decarboxylation pathway.

Q: My reaction turned dark brown or black, and I observed vigorous gas evolution. Is this related?

A: Yes. A dark, tar-like appearance and vigorous gas (CO₂) evolution are classic indicators of a runaway reaction where decarboxylation and other decomposition processes have become dominant.[6][7] This is a direct consequence of poor temperature control.

Q: How can I establish and maintain better temperature control to prevent this?

A: Strict temperature management is non-negotiable for a successful synthesis. Here are the key strategies:

• Use an Efficient Cooling Bath: An ice-water bath is standard, but for better control, an ice-salt bath is recommended to achieve and maintain temperatures below 0°C.[5][7]

• Pre-cool All Reagents: Ensure both the solution of benzoic acid in sulfuric acid and the nitrating mixture are thoroughly cooled to the target temperature (typically 0-5°C) before mixing.[5]

• Slow, Dropwise Addition: The nitrating mixture must be added to the benzoic acid solution very slowly, using a dropping funnel.[6][7] This allows the cooling bath to dissipate the heat generated from the reaction as it occurs, preventing temperature spikes.

• Continuous Monitoring: Use a low-temperature thermometer to monitor the internal temperature of the reaction flask continuously. The rate of addition should be adjusted to ensure the temperature never exceeds the recommended maximum (often 5-10°C).[5]

Guide 2: Issue - Incomplete Reaction or Poor Isomer Purity

Q: My reaction seems to have stalled, with a large amount of unreacted benzoic acid remaining. What could be the issue?

A: An incomplete reaction, assuming correct stoichiometry, often points to issues with the nitrating agent. The presence of water is a common problem, as it can interfere with the generation of the nitronium ion (NO₂⁺) from nitric and sulfuric acids.[4][6] Ensure you are using concentrated (or fuming) acids and that all glassware is scrupulously dry. Additionally, maintaining the reaction at too low a temperature for an insufficient duration can slow the reaction rate excessively.[7]

Q: I've isolated my product, but I'm seeing a higher-than-expected amount of the ortho or para isomers. I thought the carboxyl group was a meta-director?

A: While the carboxylic acid group is indeed a meta-director, the regioselectivity of the reaction is also influenced by temperature. Higher reaction temperatures can sometimes lead to the formation of more of the minor ortho and para isomers. Sticking to a rigorously controlled low-temperature protocol (0-5°C) is the best way to maximize the yield of the desired meta product.[5]

Part 3: Optimized Experimental Protocol

This protocol is designed to maximize the yield of 3-nitrobenzoic acid while minimizing decarboxylation and other side reactions.

Low-Temperature Nitration of Benzoic Acid

Materials:

• Benzoic Acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Salt (NaCl or CaCl₂)

Procedure:

• Prepare Cooling Bath: Prepare a large ice-salt-water bath capable of maintaining a temperature of -5°C to 0°C.

• Prepare Nitrating Mixture: In a clean, dry Erlenmeyer flask, carefully add 10 mL of concentrated nitric acid. Cool this flask in the ice-salt bath. Once cooled, slowly add 10 mL of concentrated sulfuric acid dropwise with gentle swirling. Keep this nitrating mixture in the cooling bath.

• Dissolve Starting Material: In a larger reaction flask (e.g., a 250 mL round-bottom flask), add 15 mL of concentrated sulfuric acid. Cool this flask in the ice-salt bath. Once the acid is below 5°C, slowly add 10.0 g of benzoic acid in small portions, ensuring the temperature does not rise above 10°C. Stir until all the benzoic acid has dissolved.

• Perform Nitration: Ensure the benzoic acid solution is cooled to near 0°C. Using a dropping funnel, add the cold nitrating mixture drop by drop to the stirred benzoic acid solution. The rate of addition must be controlled such that the internal reaction temperature never exceeds 5°C .[5] This step is critical and may take 30-45 minutes.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture in the cooling bath for an additional 30 minutes.

• Workup: Carefully pour the reaction mixture over a slurry of ~200 g of crushed ice in a beaker with vigorous stirring. A white precipitate of the crude product should form.

• Isolation and Purification: Allow the ice to melt completely, then isolate the solid product by vacuum filtration. Wash the filter cake thoroughly with several portions of cold water to remove residual acid. The crude product can be purified by recrystallization from an appropriate solvent (e.g., water or an ethanol-water mixture).[6]

Part 4: Data & Decision Tools

Table 1: Effect of Key Parameters on Reaction Outcome

Parameter	Sub-Optimal Condition	Consequence	Recommended Condition	Scientific Rationale
Temperature	> 15°C	High risk of decarboxylation (nitrobenzene formation), increased isomer formation, potential for runaway reaction.	0 - 5°C	Minimizes the activation energy barrier for decarboxylation while allowing for a sufficient rate of nitration.[5]
Reagent Addition	Rapid / Bulk Addition	Localized temperature spikes, leading to charring and decarboxylation.[6]	Slow, dropwise addition with efficient stirring.	Allows for effective dissipation of the reaction's exothermic heat, maintaining uniform low temperature.[7]
Acid Concentration	Dilute Acids / Presence of Water	Incomplete reaction; slows or inhibits the formation of the nitronium ion (NO₂⁺).[6]	Concentrated H₂SO₄ (98%) and HNO₃ (70% or fuming).	Maximizes the concentration of the NO₂⁺ electrophile, driving the desired reaction forward.[3][4]

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving common issues.

Caption: A decision tree for troubleshooting nitrobenzoic acid synthesis.

References

• Preventing decarboxylation during reactions with 2-Amino-6-methyl-4-nitrobenzoic acid. Benchchem.
• Nitration of Benzene at High-Concentrations of Sulfuric Acid.
• What is the role of sulphuric acid in nitr
• Managing temperature control in 2-Amino-5-nitrobenzoic acid nitr
• Optimization of reaction conditions for the nitr
• Thermal Decarboxylation of Nitrobenzoic Acids. I.Acta Ciencia Indica.
• Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzo
• The Role of Sulfuric Acid in Aromatic Nitration: A Chemical Symphony.
• Process for producing 3-nitro-4-alkoxybenzoic acid.
• Nitration Of Benzoic Acid.lp5.geronimo.com.br.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. EP1621528A1 - Process for producing 3-nitro-4-alkoxybenzoic acid - Google Patents [patents.google.com]
• 3. quora.com [quora.com]
• 4. The Role of Sulfuric Acid in Aromatic Nitration: A Chemical Symphony - Oreate AI Blog [oreateai.com]
• 5. chemlab.truman.edu [chemlab.truman.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Structural Elucidation and Solvent-Dependent NMR Profiling of 2-Fluoro-6-methoxy-3-nitrobenzoic Acid

Executive Summary

2-Fluoro-6-methoxy-3-nitrobenzoic acid is a highly functionalized polysubstituted aromatic building block, frequently employed in the synthesis of heterocyclic pharmaceutical intermediates. Its analysis presents specific challenges due to the interplay between the spin-active fluorine nucleus (

F, spin 1/2) and the aromatic protons, leading to complex splitting patterns that can be misinterpreted as impurities in lower-field instruments.

This guide compares the two primary analytical variables—Solvent Selection (DMSO-d

vs. CDCl ) and Field Strength —to provide a standardized protocol for structural verification.

Structural Logic & Coupling Network

Before analyzing the spectrum, one must map the scalar coupling pathways. The presence of a fluorine atom at the C2 position introduces

coupling, which superimposes onto the standard aromatic coupling.

The Spin System

• H4 (Proton at C4): Located ortho to the Nitro group (deshielding) and meta to the Fluorine.

• H5 (Proton at C5): Located ortho to the Methoxy group (shielding) and para to the Fluorine (negligible coupling).

• Coupling Constants:

  • (Ortho H-H): Typically 9.0 – 9.5 Hz .
  • (Meta H-F): Typically 5.5 – 7.0 Hz .

Visualization of Coupling Pathways

The following diagram illustrates the splitting logic required to interpret the H4 and H5 signals.

Figure 1: Coupling pathway analysis. Note that H4 undergoes two distinct splitting events, while H5 is primarily affected only by H4, as para-fluorine coupling is often below line-width resolution.

Comparative Analysis: Solvent Selection

The choice of solvent is the single most critical variable in the analysis of nitro-benzoic acids.

DMSO-d vs. CDCl

While CDCl

is the standard for organic synthesis, it is often unsuitable for this specific class of molecules due to solubility limits and hydrogen bonding dynamics.

Feature	DMSO-d (Recommended)	CDCl (Alternative)	Scientific Rationale
Solubility	Excellent	Poor to Moderate	Nitro and Carboxyl groups increase polarity, making the molecule sparingly soluble in non-polar chloroform.
-COOH Signal	Sharp, distinct singlet (~13-14 ppm)	Broad, often invisible hump	DMSO forms strong H-bonds with the acid proton, slowing exchange and sharpening the peak.
Water Peak	Distinct at 3.33 ppm	Variable (~1.56 ppm)	In CDCl , trace water can exchange with the -COOH, blurring both signals.
Chemical Shift	Downfield shift of aromatics	Upfield relative to DMSO	Solvent polarity and magnetic anisotropy of DMSO cause a global deshielding effect ( to ppm).

Experimental Data Comparison (Simulated)

Based on substituent chemical shift additivity rules and solvent dielectric constants.

Proton	Multiplicity	(ppm) in DMSO-d	(ppm) in CDCl	Assignment
-COOH	Broad s	13.8 - 14.2	10.5 - 11.5 (Broad)	Carboxylic Acid
H4	dd	8.35	8.15	Ar-H (Ortho to NO )
H5	d	7.15	6.95	Ar-H (Ortho to OMe)
-OCH	s	3.95	4.02	Methoxy

Critical Insight: In CDCl

, the H4 and H5 signals may overlap with residual solvent peaks or impurities if the concentration is low. DMSO-d provides the necessary dynamic range.

Detailed Spectral Assignment (600 MHz in DMSO-d )

The following data represents the ideal spectral profile for a pure sample.

Conditions: 10 mg sample in 0.6 mL DMSO-d

, 298 K.

The Aromatic Region (7.0 – 8.5 ppm)

This region confirms the regiochemistry of the nitration.

• Signal A (H4):

  8.35 ppm.

  • Pattern: Doublet of Doublets (dd).

  • Coupling:

    Hz (interaction with H5) and Hz (interaction with F).

  • Interpretation: The large shift is caused by the ortho-nitro group and the meta-carboxyl group. The distinctive "dd" pattern confirms the proton is adjacent to the fluorine.

• Signal B (H5):

  7.15 ppm.

  • Pattern: Doublet (d).[1]

  • Coupling:

    Hz (interaction with H4).

  • Interpretation: This proton is significantly shielded (moved upfield) by the ortho-methoxy group. The lack of secondary splitting confirms it is para to the fluorine (where

    Hz).

The Aliphatic Region

• Signal C (-OCH

  ): 3.95 ppm.

  • Pattern: Singlet (s).

  • Interpretation: A sharp singlet integrates to 3 protons. Note: In rare conformations, a very small through-space coupling to Fluorine (

    Hz) might cause slight line broadening, but it rarely resolves into a doublet.

Validated Experimental Protocol

To ensure reproducibility and "Trustworthiness" of data, follow this self-validating workflow.

Sample Preparation Workflow

Figure 2: Sample preparation workflow to minimize solvent artifacts.

Acquisition Parameters

• Pulse Sequence: zg30 (Standard 30° pulse)

• Relaxation Delay (d1): Set to 2.0 - 5.0 seconds .

  • Reasoning: The aromatic protons adjacent to nitro groups often have longer T1 relaxation times. A short d1 will reduce the integration accuracy of H4 relative to the methoxy protons.

• Spectral Width: -2 to 16 ppm (to capture the acidic proton).

• Scans (ns): Minimum 16 (for >10mg), 64 (for <5mg).

Troubleshooting Common Anomalies

Observation	Diagnosis	Corrective Action
Missing Acid Peak	Proton exchange with water in solvent.	Use a fresh ampoule of DMSO-d or add a molecular sieve.
H4 appears as Triplet	Accidental equivalence of and .	This is coincidental. Run the sample at a different field strength or in a different solvent to decouple the overlap.
Extra Doublets	Rotamers or Impurities.	Nitro-benzoic acids can exhibit restricted rotation if sterically crowded, but for this molecule, extra peaks usually indicate regio-isomer impurities (e.g., 4-fluoro isomer).

References

• Abraham, R. J., et al. (2006).[2] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry.

• National Institutes of Health (NIH) PubChem. (2023). "2-Fluoro-6-methoxybenzoic acid (Analog Data)." PubChem Compound Summary.

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard Reference for Coupling Constants).

• Dolbier, W. R. (2009). "Guide to Fluorine NMR for Organic Chemists." Wiley.[2][3] (Reference for F-H coupling pathways).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. modgraph.co.uk [modgraph.co.uk]

Unraveling the Molecular Fingerprint: A Comparative Guide to the LC-MS Fragmentation of 2-Fluoro-6-methoxy-3-nitrobenzoic Acid

For researchers and professionals in drug development and analytical chemistry, understanding the mass spectrometry fragmentation pattern of a molecule is paramount for its unambiguous identification and structural elucidation. This guide provides an in-depth analysis of the predicted liquid chromatography-mass spectrometry (LC-MS) fragmentation pattern of 2-Fluoro-6-methoxy-3-nitrobenzoic acid, a substituted aromatic compound with potential relevance in medicinal chemistry and material science. In the absence of direct experimental data for this specific molecule in published literature, this guide will leverage a comparative approach, drawing upon established fragmentation principles of structurally related compounds to provide a robust and scientifically grounded prediction.

Predicted Molecular Ion and Key Fragmentation Pathways

Under typical electrospray ionization (ESI) conditions in negative ion mode, which is suitable for acidic molecules, 2-Fluoro-6-methoxy-3-nitrobenzoic acid (molecular weight: 215.14 g/mol ) is expected to readily deprotonate to form the molecular anion [M-H]⁻ at an m/z of 214.1. Subsequent collision-induced dissociation (CID) is predicted to induce fragmentation through several key pathways, influenced by the interplay of its functional groups: the carboxylic acid, nitro group, methoxy group, and fluorine atom.

The primary fragmentation events are anticipated to involve the loss of small neutral molecules, driven by the relative stability of the resulting fragment ions. The presence of multiple functional groups suggests several competing fragmentation channels.

Decarboxylation: A Dominant Fragmentation Route

For benzoic acid derivatives, the most common fragmentation pathway is the loss of carbon dioxide (CO2; 44 Da) from the carboxyl group.[1][2] This is a highly favorable process that leads to a stable carbanion.

• [M-H]⁻ → [M-H-CO₂]⁻ + CO₂

• m/z 214.1 → m/z 170.1

This fragmentation is a hallmark of carboxylic acids in mass spectrometry and is expected to be a prominent peak in the MS/MS spectrum.

Nitro Group Fragmentation: Characteristic Losses of NO and NO₂

The nitro group offers characteristic fragmentation patterns, including the loss of nitric oxide (NO; 30 Da) and nitrogen dioxide (NO₂; 46 Da).[1][2] These losses are indicative of nitroaromatic compounds.

• [M-H]⁻ → [M-H-NO]⁻ + NO

• m/z 214.1 → m/z 184.1

• [M-H]⁻ → [M-H-NO₂]⁻ + NO₂

• m/z 214.1 → m/z 168.1

The relative abundance of these fragments can be influenced by the position of other substituents on the aromatic ring, a phenomenon known as the "ortho effect".[1]

Methoxy Group Fragmentation: Loss of a Methyl Radical

The methoxy group can undergo cleavage, leading to the loss of a methyl radical (•CH₃; 15 Da). While less common in negative ion mode compared to positive ion mode, it can still be observed.

• [M-H]⁻ → [M-H-CH₃]⁻ + •CH₃

• m/z 214.1 → m/z 199.1

Fluorine Fragmentation: Potential Loss of HF

For fluorinated compounds, the elimination of hydrogen fluoride (HF; 20 Da) is a possible fragmentation pathway.[3]

• [M-H]⁻ → [M-H-HF]⁻ + HF

• m/z 214.1 → m/z 194.1

Comparative Fragmentation Analysis

To substantiate these predictions, we can compare the expected fragmentation of 2-Fluoro-6-methoxy-3-nitrobenzoic acid with known fragmentation patterns of similar molecules.

Structural Moiety	Common Fragmentation	Supporting Evidence
Nitrobenzoic Acids	Decarboxylation (-CO₂), Loss of -NO₂, Loss of -NO	Studies on various nitro- and aminonitrobenzoic acids consistently show these as primary fragmentation reactions in ESI-MS/MS.[1][2]
Methoxybenzoic Acids	Loss of -OH, Loss of -OCH₃, Decarboxylation (-CO₂)	Fragmentation of 4-methoxybenzoic acid demonstrates losses of hydroxyl and methoxy radicals, as well as decarboxylation.[4][5]
Fluorinated Aromatics	Loss of -F, Loss of -HF	Mass spectra of fluorinated compounds often exhibit peaks corresponding to the loss of fluorine or hydrogen fluoride.[3]

The interplay of these functional groups in 2-Fluoro-6-methoxy-3-nitrobenzoic acid will likely lead to a complex MS/MS spectrum with multiple competing fragmentation pathways. The relative intensities of the fragment ions will depend on the collision energy and the specific instrumentation used.

Proposed Experimental Protocol

To experimentally verify the predicted fragmentation pattern, the following LC-MS methodology is proposed:

Liquid Chromatography (LC):

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for separating small aromatic molecules.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a 5-minute hold at 95% B.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

Mass Spectrometry (MS):

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Negative

• Scan Mode: Full Scan (m/z 100-300) and Tandem MS (MS/MS) of the [M-H]⁻ ion at m/z 214.1.

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• Collision Gas: Argon

• Collision Energy: Ramped from 10 to 40 eV to observe a range of fragment ions.

Visualization of Predicted Fragmentation

The predicted fragmentation pathways can be visualized to provide a clearer understanding of the molecular breakdown.

Caption: Predicted major fragmentation pathways of 2-Fluoro-6-methoxy-3-nitrobenzoic acid.

Conclusion

This guide provides a scientifically reasoned prediction of the LC-MS fragmentation pattern of 2-Fluoro-6-methoxy-3-nitrobenzoic acid based on a comparative analysis of related chemical structures. The primary fragmentation pathways are expected to be decarboxylation, loss of NO₂, and loss of NO, with minor contributions from the loss of a methyl radical and hydrogen fluoride. The proposed LC-MS method offers a starting point for the experimental determination and confirmation of these fragmentation patterns. This information is crucial for the accurate identification and characterization of this and other similar molecules in complex matrices, aiding in drug discovery, metabolite identification, and quality control processes.

References

• Schmidt, J., et al. (2005). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 19(1), 1-10. [Link]

• ResearchGate. (n.d.). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Retrieved from [Link]

• Vaia. (n.d.). Problem 32 Account for the presence of peak... Retrieved from [Link]

• ResearchGate. (n.d.). Electron ionization induced fragmentation of fluorinated derivatives of bisphenols. Retrieved from [Link]

• ResearchGate. (n.d.). The patterns of fragmentation of (a) methoxybenzoic acid II and (b) vanillic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid chromatography tandem mass spectrometry method for characterization of monoaromatic nitro-compounds in atmospheric particulate matter. Retrieved from [Link]

• O'Hagan, D. (2000). The "feel" of fluorine: the relevance of the C–F bond in medicinal chemistry. Journal of Fluorine Chemistry, 105(2), 167-173. [Link]

Sources

• 1. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. whitman.edu [whitman.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. vaia.com [vaia.com]

A Senior Application Scientist's Guide to 2-Fluoro-3-nitrobenzoic Acid and its 6-Methoxy Analogue: A Comparative Analysis

Introduction: Choosing the Right Tool for Aromatic Synthesis

In the intricate landscape of organic synthesis, particularly within drug discovery and materials science, the selection of appropriately functionalized building blocks is paramount. Substituted benzoic acids are foundational scaffolds, but the nuanced effects of their substituents dictate reactivity, solubility, and, ultimately, their utility. This guide provides an in-depth comparison of two closely related, yet functionally distinct, aromatic building blocks: 2-Fluoro-3-nitrobenzoic acid and 2-Fluoro-6-methoxy-3-nitrobenzoic acid .

While both molecules share a common core—a fluorine and a nitro group ortho and meta to a carboxylic acid, respectively—the addition of a methoxy group at the 6-position in the latter introduces significant electronic and steric changes. This analysis will dissect these differences, offering researchers a clear rationale for choosing the optimal reagent for their specific synthetic strategy, supported by physicochemical data, reactivity profiles, and practical experimental considerations.

Molecular Structures at a Glance

To visually anchor our discussion, let's begin with the fundamental structures of our two compounds of interest.

Caption: Chemical structures of the two benzoic acid derivatives under comparison.

Comparative Physicochemical Properties

A foundational comparison begins with the fundamental physicochemical properties of each molecule. This data provides the first clues into their handling, solubility, and potential reactivity.

Property	2-Fluoro-3-nitrobenzoic acid	2-Fluoro-6-methoxy-3-nitrobenzoic acid
CAS Number	317-46-4	2386633-76-5
Molecular Formula	C₇H₄FNO₄	C₈H₆FNO₅
Molecular Weight	185.11 g/mol	215.13 g/mol
Appearance	White to light yellow solid	(Not documented, likely a solid)
Melting Point	138 - 140 °C	(Not experimentally documented)
pKa (Predicted)	~2.32	~2.5 - 3.0 (Estimated)
Solubility	Slightly soluble in water; Soluble in DMSO, Methanol.	(Not documented, likely soluble in polar organic solvents)

Deep Dive: Structural and Reactivity Analysis

The most significant distinctions between these two molecules arise from the electronic and steric influence of their substituents. The interplay of these effects governs their acidity and reactivity in key synthetic transformations.

Electronic Effects: A Tale of Two Rings

The electronic nature of the aromatic ring is a primary determinant of its reactivity.

• 2-Fluoro-3-nitrobenzoic acid: This molecule is highly electron-deficient. The fluorine atom exerts a strong electron-withdrawing inductive effect (-I). The nitro group is one of the most powerful electron-withdrawing groups, operating through both induction (-I) and resonance (-M). This synergistic electron withdrawal significantly deactivates the ring towards electrophilic aromatic substitution but strongly activates it for nucleophilic aromatic substitution (SNAr).

• 2-Fluoro-6-methoxy-3-nitrobenzoic acid: The electronic landscape here is more complex. It features the same electron-withdrawing fluoro and nitro groups. However, the methoxy group at the C6 position introduces a competing effect. The oxygen atom is inductively withdrawing (-I) due to its electronegativity, but its lone pairs are powerfully electron-donating through resonance (+M). Because the methoxy group is ortho to the carboxylic acid and para to the nitro group, its resonance effect will significantly influence the electron distribution, donating electron density back into the ring system.

Caption: Electronic contributions of substituents on the two benzoic acid derivatives.

Acidity (pKa): The Ortho Effect

The acidity of a benzoic acid is a direct reflection of the stability of its conjugate base (the carboxylate).

• 2-Fluoro-3-nitrobenzoic acid: With a predicted pKa of ~2.32, this is a strong acid. The powerful electron-withdrawing nitro and fluoro groups stabilize the negative charge of the carboxylate anion, favoring dissociation of the proton.

• **2-Fluoro-6

A Comparative Guide to the Reactivity of 2-Fluoro-6-methoxy-3-nitrobenzoic Acid and 2-Fluoro-6-nitrobenzoic Acid

This guide provides an in-depth, objective comparison of the chemical reactivity of 2-Fluoro-6-methoxy-3-nitrobenzoic acid and 2-Fluoro-6-nitrobenzoic acid. Designed for researchers, scientists, and professionals in drug development, this document elucidates the subtle yet critical differences imparted by the presence of a methoxy group, supported by foundational principles of organic chemistry and illustrative experimental frameworks.

Introduction: Structure and Electronic Landscape

At the heart of this comparison are two structurally similar substituted benzoic acids. The key differentiator is the methoxy (-OCH₃) group at the C-6 position in 2-Fluoro-6-methoxy-3-nitrobenzoic acid. This single functional group dramatically alters the electronic environment of the aromatic ring, thereby influencing the molecule's acidity, its susceptibility to nucleophilic attack, and the reactivity of its other substituents.

Property	2-Fluoro-6-methoxy-3-nitrobenzoic acid	2-Fluoro-6-nitrobenzoic acid
Structure
Molecular Formula	C₈H₆FNO₅	C₇H₄FNO₄[1]
Molecular Weight	215.14 g/mol	185.11 g/mol [1]
Key Substituents	-COOH (C1), -F (C2), -NO₂ (C3), -OCH₃ (C6)	-COOH (C1), -F (C2), -NO₂ (C6)

The reactivity of these molecules is governed by the interplay of inductive and resonance effects of their substituents. In 2-Fluoro-6-nitrobenzoic acid, the powerful electron-withdrawing effects of the nitro (-NO₂), fluoro (-F), and carboxylic acid (-COOH) groups create a highly electron-deficient aromatic system. The introduction of a methoxy (-OCH₃) group in 2-Fluoro-6-methoxy-3-nitrobenzoic acid introduces a counteracting electron-donating resonance effect (+R), which fundamentally alters the molecule's chemical behavior.

Caption: Experimental workflow for comparing SNAr reaction rates.

Reduction of the Nitro Group

The conversion of an aromatic nitro group to an amine is a fundamental transformation, typically achieved through methods like catalytic hydrogenation (e.g., H₂/Pd-C) or metal-mediated reductions (e.g., SnCl₂, Fe/HCl). [2][3]

• 2-Fluoro-6-nitrobenzoic acid : The aromatic ring is highly electron-deficient. This generally makes the nitro group more susceptible to reduction by electron-transfer mechanisms.

• 2-Fluoro-6-methoxy-3-nitrobenzoic acid : The electron-donating methoxy group increases the electron density of the aromatic system. This can slightly decrease the rate of reduction compared to the more electron-poor system, although the effect is typically less pronounced than in SNAr reactions. The choice of reducing agent can also be critical; for instance, chemoselectivity might be a concern with certain reagents that could also affect the fluoro or carboxylic acid groups under harsh conditions.

Protocol: Nitro Group Reduction with Tin(II) Chloride

This protocol provides a reliable method for the reduction of the nitro group in either substrate.

• Dissolution : Dissolve the nitrobenzoic acid derivative (1.0 eq) in a suitable solvent, such as ethanol or concentrated hydrochloric acid.

• Reagent Addition : Add an excess of Tin(II) chloride dihydrate (SnCl₂·2H₂O, ~4-5 eq) to the solution portion-wise to control the initial exotherm.

• Heating : Heat the reaction mixture to reflux (typically 70-80 °C) and stir vigorously.

• Monitoring : Monitor the reaction's progress by TLC or LC-MS until the starting material is fully consumed.

• Workup : Cool the reaction to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is basic (~8-9).

• Extraction : Extract the aqueous layer multiple times with an organic solvent like ethyl acetate.

• Purification : Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude aminobenzoic acid, which can be purified further if necessary. [2]

Summary and Synthetic Implications

The presence of a C-6 methoxy group creates a clear divergence in the chemical reactivity of the two title compounds.

Feature	2-Fluoro-6-methoxy-3-nitrobenzoic acid	2-Fluoro-6-nitrobenzoic acid	Rationale
Acidity (pKa)	Less Acidic (Higher pKa)	More Acidic (Lower pKa)	Unopposed electron-withdrawing groups and the ortho effect maximize anion stability. [4][5][6]
SNAr Reactivity	Slower / Less Reactive	Faster / More Reactive	The electron-donating methoxy group deactivates the ring towards nucleophilic attack. [7][8]
Nitro Reduction	Slightly Slower	Slightly Faster	The more electron-deficient ring facilitates reduction.

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Sources

• 1. 2-Fluoro-6-nitrobenzoic acid | C7H4FNO4 | CID 603758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - Reduction of 4-nitrobenzoic acid - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Ortho effect - Wikipedia [en.wikipedia.org]
• 5. Ortho Effect in Chemistry: Definition, Examples & Key Insights [vedantu.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Fluoro-6-methoxy-3-nitrobenzoic acid

Technical Safety Guide: Personal Protective Equipment & Handling of 2-Fluoro-6-methoxy-3-nitrobenzoic Acid

Executive Safety Assessment

2-Fluoro-6-methoxy-3-nitrobenzoic acid (CAS 122453-61-0) presents a specific hazard profile driven by its functional groups: a corrosive acidic proton, a nitro group capable of inducing oxidative stress, and a fluorinated aromatic core that enhances lipophilicity (skin absorption).

While standard Safety Data Sheets (SDS) classify this compound primarily as a Skin/Eye Irritant (H315, H319) and Respiratory Irritant (H335), the presence of the nitro moiety warrants elevated caution regarding potential sensitization and methemoglobinemia upon chronic exposure. This guide prioritizes containment of dust and prevention of percutaneous absorption .[1]

Hazard Analysis & PPE Selection Logic

Effective protection requires matching the equipment to the specific mechanism of injury.

Hazard Class	Mechanism of Action	Critical PPE Requirement
Respiratory (H335)	Fine crystalline dust acts as a mechanical and chemical irritant to bronchial mucosa.	Engineering Control: Fume Hood (Primary). PPE: N95/P100 Respirator (Secondary/Maintenance).
Ocular (H319)	Acidic hydrolysis on the corneal surface causes immediate protein denaturation and pain.	Chemical Splash Goggles (Not safety glasses) to seal against airborne dust migration.
Dermal (H315)	Lipophilic nature (F-group) aids epidermal penetration; Nitro group poses sensitization risk.	Nitrile Gloves (Minimum 5 mil). Double-gloving recommended for solution handling.

PPE Selection Matrix

Hand Protection Strategy

• Solid Handling: Standard Nitrile (0.11 mm / 4-5 mil).

  • Reasoning: Solids do not permeate nitrile rapidly. The primary goal is preventing contact.[1]

• Solution Handling (Organic Solvents):

  • If dissolved in Dichloromethane (DCM): Use Silver Shield/Laminate or PVA gloves. Nitrile degrades in <5 minutes with DCM.

  • If dissolved in Methanol/Ethyl Acetate: Double-layer Nitrile is sufficient for splash protection.

Respiratory & Body Protection[1][2][3][4][5][6][7][8]

• Primary Barrier: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary Barrier (Spill Cleanup/Weighing): Half-mask respirator with P100 cartridges (magenta).

• Body: 100% Cotton or Nomex Lab Coat (Polyester melts into skin if a fire occurs). Long sleeves required.

Visualized Decision Workflows

Diagram 1: PPE Assessment Logic

This decision tree guides the researcher through selecting the correct PPE based on the physical state of the reagent.

Figure 1: Decision logic for selecting Personal Protective Equipment based on physical state and solvent compatibility.

Operational Protocols

Protocol A: Safe Weighing & Transfer

Context: The highest risk of exposure occurs during the transfer of static-prone solids.

• Preparation:

  • Place the analytical balance inside the fume hood. If this is impossible, use a "balance enclosure" or a powder funnel to minimize draft disturbance while keeping the sash low.

  • Anti-Static Measure: Use an ionizing bar or wipe the spatula with an anti-static cloth to prevent "flying powder."

• Donning:

  • Put on lab coat, safety goggles, and nitrile gloves.[1] Inspect gloves for micro-tears by inflating them with air.

• Transfer:

  • Tare the receiving vessel (flask) before opening the chemical container.

  • Open the container only inside the hood.

  • Transfer slowly. If spillage occurs on the balance pan, stop immediately and clean using a wet wipe (see Decontamination).

• Closing:

  • Wipe the threads of the chemical container with a dry Kimwipe before resealing to prevent grinding of crystals in the cap (potential friction hazard).

Protocol B: Spill Response & Decontamination

Context: Cleaning up a solid spill requires preventing the generation of aerosols.

• Isolate: Alert nearby personnel. Mark the area.

• Assess:

  • Minor Spill (<5g): Manageable by lab personnel.

  • Major Spill (>5g or outside hood): Evacuate and contact EHS.

• Neutralize & Collect:

  • Do NOT dry sweep. This generates hazardous dust.

  • Cover the spill with a wet paper towel (dampened with water) to suppress dust.

  • Apply a weak base solution (5% Sodium Bicarbonate) to the wet towel to neutralize the acid.

  • Scoop the wet slurry into a hazardous waste bag.

• Surface Decon:

  • Wipe the area with soap and water, followed by a methanol wipe to remove organic residues.

Emergency Exposure Response

Figure 2: Immediate emergency response workflow for accidental exposure.

Disposal & Waste Management

Classification: Halogenated Organic Waste.

• Why? The fluorine atom on the aromatic ring classifies this as a halogenated compound for incineration purposes.

Step-by-Step Disposal:

• Segregation: Do not mix with strong oxidizing acids (Nitric, Perchloric) or strong bases in the waste container to avoid exothermic runaway.

• Labeling: Tag the waste container clearly with:

  • "Halogenated Organic Waste"[1][2][3]

  • "Contains: 2-Fluoro-6-methoxy-3-nitrobenzoic acid"

  • "Hazard: Irritant, Acidic"

• Container: Use High-Density Polyethylene (HDPE) or glass carboys. Avoid metal containers due to the acidic nature of the compound.

References

• Science Ready. (n.d.). Safe Handling & Disposal of Organic Substances. Retrieved from [Link]

• Bucknell University. (2016). Hazardous Waste Segregation Guide. Retrieved from [Link]

Sources

• 1. scienceready.com.au [scienceready.com.au]
• 2. bucknell.edu [bucknell.edu]
• 3. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]